1-[1-(Pyridin-2-yl)ethyl]piperazine

• CAS: 34581-20-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Potential Biological Activity of 1-[1-(Pyridin-2-yl)ethyl]piperazine

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

The compound 1-[1-(Pyridin-2-yl)ethyl]piperazine, a molecule incorporating both a pyridine and a piperazine moiety, represents a scaffold of significant interest in medicinal chemistry. While direct biological data for this specific molecule is not extensively documented in publicly accessible literature, its structural components are prevalent in a wide array of biologically active agents. This technical guide provides a comprehensive analysis of the potential biological activities of 1-[1-(Pyridin-2-yl)ethyl]piperazine by examining the established pharmacological profiles of its close structural analogs. The primary objective is to equip researchers and drug development professionals with a foundational understanding of its potential therapeutic applications, hypothesized mechanisms of action, and a strategic framework for its systematic biological evaluation. This document synthesizes data from related compounds to project potential activities in the realms of central nervous system (CNS) disorders, oncology, and infectious diseases, offering a roadmap for future research and development.

Introduction: The Pyridin-Piperazine Scaffold - A Privileged Structure in Drug Discovery

The confluence of a pyridine ring and a piperazine nucleus within a single molecular entity creates a "privileged scaffold" – a structural framework that is recurrently identified in successful therapeutic agents. The pyridine moiety, an aromatic heterocycle, is a bioisostere of benzene and its nitrogen atom can act as a hydrogen bond acceptor, influencing solubility and receptor interactions. The piperazine ring, a six-membered heterocycle containing two nitrogen atoms, is a versatile linker that can be readily functionalized to modulate physicochemical properties and target engagement.

Derivatives of piperazine are known to exhibit a wide range of pharmacological activities, including antipsychotic, antidepressant, and anxiolytic effects, primarily through the modulation of monoamine pathways in the central nervous system. This guide will therefore explore the probable biological landscape of 1-[1-(Pyridin-2-yl)ethyl]piperazine by dissecting the activities of analogous compounds, thereby providing a predictive framework for its investigation.

Physicochemical Properties of the Core Moiety

While extensive biological data is sparse, the basic physicochemical properties of the parent compound and its hydrochloride salt have been identified.

Property	Value	Source
Compound Name	1-[1-(Pyridin-2-yl)ethyl]piperazine hydrochloride	BLDpharm[1]
CAS Number	1185318-11-9	BLDpharm[1]
Molecular Formula	C₁₁H₁₈ClN₃	BLDpharm[1]
Molecular Weight	227.73 g/mol	BLDpharm[1]
SMILES Code	CC(N1CCNCC1)C2=NC=CC=C2.[H]Cl	BLDpharm[1]

A related isomer, 1-(2-Pyridin-2-yl-ethyl)-piperazine, has a predicted boiling point of 306.1±27.0 °C and a predicted pKa of 9.16±0.10[2].

Projected Therapeutic Areas and Mechanistic Insights from Structural Analogs

Based on the biological activities of structurally related pyridin-piperazine compounds, we can hypothesize several promising avenues for the investigation of 1-[1-(Pyridin-2-yl)ethyl]piperazine.

Central Nervous System (CNS) Activity

The pyridin-piperazine scaffold is a cornerstone in the development of CNS-active drugs. Many derivatives exhibit potent activity at various neurotransmitter receptors.

Structurally similar compounds have shown high affinity for dopamine D2 and D3 receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders. For instance, certain isoquinolin-1-yl-piperazin-1-yl-ethyl derivatives have been developed as potent D3 receptor preferring agonists.

A series of novel 1-(4-(piperazin-1-yl)phenyl)pyridin-2(1H)-one derivatives have been synthesized and evaluated for their serotonin (5-HT) reuptake inhibitory activity, indicating potential as antidepressants. These compounds displayed potent 5-HT reuptake inhibition in vitro. The most promising of these compounds also showed antidepressant-like effects in vivo.

Derivatives of N-[2-(1-benzylpiperidin-4-yl)ethyl]-4-(pyrazin-2-yl)-piperazine-1-carboxamide have been identified as antagonists of the muscarinic M4 receptor. This suggests a potential therapeutic utility in treating cognitive and movement disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.

Anticancer Activity

Several studies have highlighted the potential of piperazine derivatives in oncology. Novel 1-(2-Aryl-2-adamantyl)piperazine derivatives have demonstrated in vitro anticancer activity across various human cancer cell lines, with selective efficacy against melanoma. The proposed mechanisms often involve the induction of apoptosis and the modulation of cellular stress pathways.

Antimicrobial and Antifungal Activity

The piperazine scaffold is also a component of various antimicrobial and antifungal agents. The synthesis of certain piperazine derivatives has yielded compounds with significant activity against bacteria such as Staphylococcus aureus and Escherichia coli, and fungi like Candida albicans and Aspergillus niger. Additionally, derivatives of 1-(3-nitropyridin-2-yl)piperazine have been investigated as urease inhibitors, which could be a strategy to combat Helicobacter pylori infections.

Proposed Experimental Workflow for Biological Characterization

To systematically evaluate the biological activity of 1-[1-(Pyridin-2-yl)ethyl]piperazine, a tiered approach is recommended. This workflow is designed to be a self-validating system, where findings from initial screens inform the selection of more complex assays.

Step-by-Step Methodologies

• Objective: To determine the affinity of 1-[1-(Pyridin-2-yl)ethyl]piperazine for a panel of CNS receptors.

• Protocol:

  • Utilize commercially available membrane preparations from cells expressing the human recombinant receptors of interest (e.g., dopamine D2, D3; serotonin 5-HT1A, 5-HT2A; muscarinic M1-M5).

  • Perform competitive radioligand binding assays using a known high-affinity radiolabeled ligand for each receptor.

  • Incubate the membranes with the radioligand and varying concentrations of the test compound.

  • After reaching equilibrium, separate the bound and free radioligand by rapid filtration.

  • Quantify the radioactivity of the filters using a scintillation counter.

  • Calculate the Ki (inhibitory constant) values from the IC50 (half-maximal inhibitory concentration) values using the Cheng-Prusoff equation.

• Objective: To assess the cytotoxic and antiproliferative effects of the compound on a panel of human cancer cell lines.

• Protocol (MTT Assay):

  • Seed cancer cells in 96-well plates and allow them to adhere overnight.

  • Treat the cells with a range of concentrations of 1-[1-(Pyridin-2-yl)ethyl]piperazine for 48-72 hours.

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

  • Solubilize the resulting formazan crystals with a suitable solvent (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability and determine the IC50 value.

• Objective: To determine the lowest concentration of the compound that inhibits the visible growth of a microorganism.

• Protocol (Broth Microdilution):

  • Prepare a two-fold serial dilution of 1-[1-(Pyridin-2-yl)ethyl]piperazine in a 96-well microtiter plate with appropriate growth medium.

  • Inoculate each well with a standardized suspension of the test microorganism (bacterial or fungal).

  • Include positive (microorganism only) and negative (medium only) controls.

  • Incubate the plates under appropriate conditions (temperature, time).

  • Determine the MIC as the lowest concentration of the compound at which no visible growth is observed.

Conclusion and Future Directions

While the biological activity of 1-[1-(Pyridin-2-yl)ethyl]piperazine has not been explicitly detailed in the available scientific literature, its chemical architecture strongly suggests a high potential for pharmacological activity, particularly within the central nervous system. The pyridin-piperazine scaffold is a well-established pharmacophore in numerous approved and investigational drugs.

This technical guide provides a predictive framework based on the activities of structurally related molecules, highlighting potential applications in the treatment of psychiatric and neurodegenerative disorders, cancer, and infectious diseases. The proposed experimental workflow offers a systematic and robust strategy for elucidating the true biological profile of this compound.

Future research should focus on the systematic execution of the outlined in vitro and in vivo studies to first identify and then characterize the primary biological targets and mechanisms of action of 1-[1-(Pyridin-2-yl)ethyl]piperazine. Such investigations will be crucial in determining its potential as a lead compound for the development of novel therapeutics.

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An In-depth Technical Guide to the Structure-Activity Relationship of 1-[1-(Pyridin-2-yl)ethyl]piperazine Derivatives

This guide provides a comprehensive exploration of the structure-activity relationship (SAR) for the 1-[1-(Pyridin-2-yl)ethyl]piperazine scaffold. This chemical motif is a cornerstone in the development of a diverse range of pharmacologically active agents, particularly those targeting the central nervous system (CNS). By dissecting the molecule into its three primary components—the pyridine ring, the chiral ethyl linker, and the piperazine moiety—we will elucidate how subtle and substantial chemical modifications influence biological activity. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this privileged scaffold for the discovery of novel therapeutics.

The 1-[1-(Pyridin-2-yl)ethyl]piperazine Core: A Privileged Scaffold in Medicinal Chemistry

The arylpiperazine scaffold is a well-established "privileged structure" in medicinal chemistry, recognized for its ability to interact with a wide array of biological targets.[1] The incorporation of a pyridine ring and a chiral center, as seen in the 1-[1-(Pyridin-2-yl)ethyl]piperazine core, introduces additional layers of complexity and opportunity for fine-tuning pharmacological properties. Compounds based on this scaffold have shown significant potential as ligands for dopamine and serotonin receptors, making them attractive candidates for the treatment of various neurological and psychiatric disorders.[1][2][3]

The fundamental structure of 1-[1-(Pyridin-2-yl)ethyl]piperazine can be deconstructed into three key regions for SAR analysis:

• Region 1: The Pyridine Ring: This aromatic heterocycle plays a crucial role in receptor recognition and can be modified to modulate potency, selectivity, and physicochemical properties.

• Region 2: The Chiral Ethyl Linker: The stereocenter at the ethyl bridge introduces the element of chirality, where enantiomers can exhibit significantly different pharmacological profiles.

• Region 3: The Piperazine Ring: This versatile diamine allows for a wide range of substitutions at the N4-position, profoundly impacting receptor affinity and functional activity.

A conceptual diagram illustrating the three key regions for SAR analysis of the 1-[1-(Pyridin-2-yl)ethyl]piperazine scaffold.

Structure-Activity Relationship (SAR) Analysis

A thorough understanding of the SAR is paramount for the rational design of novel analogs with improved therapeutic profiles. The following sections detail the impact of structural modifications at each of the three key regions of the 1-[1-(Pyridin-2-yl)ethyl]piperazine core.

SAR at the Pyridine Ring

The pyridine ring is a critical pharmacophoric element. Its nitrogen atom can act as a hydrogen bond acceptor, and the aromatic system can participate in π-π stacking and other non-covalent interactions within the receptor binding pocket.[4] The position of the nitrogen atom within the ring is crucial; for instance, in a series of isomeric pyridine-substituted arylpiperazines, the 2-substituted analog demonstrated the highest affinity and selectivity for the dopamine D3 receptor, while the 4-substituted analog was the least active.[3]

Substituents on the pyridine ring can significantly modulate the electronic properties and steric profile of the molecule, thereby influencing its interaction with the target receptor. For example, the introduction of electron-donating or electron-withdrawing groups can alter the basicity of the pyridine nitrogen and the overall electron density of the ring system.[5] While specific SAR data for substituted pyridines on the 1-[1-(Pyridin-2-yl)ethyl]piperazine scaffold is limited in the public domain, general principles suggest that:

• Small, lipophilic substituents may enhance binding affinity by occupying hydrophobic pockets within the receptor.

• Hydrogen bond donors or acceptors could form additional interactions with the receptor, potentially increasing potency.

• Bulky substituents may lead to steric clashes, reducing binding affinity.

The Critical Role of the Chiral Ethyl Linker

The ethyl linker in the 1-[1-(Pyridin-2-yl)ethyl]piperazine scaffold introduces a chiral center, a feature of profound importance in drug design. It is well-established that enantiomers of a chiral drug can exhibit marked differences in their pharmacological and toxicological profiles.[6] Therefore, the stereochemistry at this position must be carefully considered and controlled during synthesis and evaluation.

The differential activity of stereoisomers arises from the three-dimensional nature of receptor binding sites. One enantiomer may fit optimally into the binding pocket, leading to high affinity and the desired functional response, while the other enantiomer may bind with lower affinity or even interact with different receptors, potentially leading to off-target effects.[5]

SAR at the Piperazine Ring

The N4-position of the piperazine ring is the most extensively studied and versatile point for modification in the SAR of arylpiperazines. The nature of the substituent at this position has a profound impact on receptor affinity, selectivity, and functional activity.

A wide variety of aryl and heteroaryl groups have been explored at the N4-position, leading to compounds with high affinity for dopamine and serotonin receptors. The general trend observed is that bulky, hydrophobic substituents are well-tolerated and can enhance binding affinity.[2]

For instance, in a series of analogs targeting dopamine D2 and D3 receptors, replacing a phenyl group with a naphthyl or isoquinoline moiety led to significant improvements in D3 receptor affinity and selectivity.[2] The position of heteroatoms within a heterocyclic substituent is also critical. As mentioned earlier, a 2-pyridyl substituent was found to be optimal for D3 receptor affinity compared to 3- or 4-pyridyl substituents.[3]

The table below summarizes the binding affinities of selected N-substituted analogs at human dopamine D2 and D3 receptors.

Compound ID	N-Substituent	D2 Ki (nM)	D3 Ki (nM)	D2/D3 Selectivity	Reference
1a	Naphthalen-1-yl	13.5	0.435	31.0	[2]
1b	Naphthalen-2-yl	57.7	1.21	47.7	[2]
1c	Isoquinolin-1-yl	270	4.78	56.5	[2]
8d	Pyridin-2-yl	-	-	High	[3]
8b	Pyridin-3-yl	-	-	Moderate	[3]
8c	Pyridin-4-yl	-	14.1	4.5	[3]

This table presents a selection of data from the literature to illustrate SAR trends. The core scaffold in these examples is similar but not identical to 1-[1-(Pyridin-2-yl)ethyl]piperazine. Ki values represent the concentration of the compound required to inhibit 50% of radioligand binding.

These data clearly indicate that the N-substituent on the piperazine ring plays a pivotal role in determining both the potency and selectivity of these compounds for their target receptors. The favorable interactions of bulky, hydrophobic groups suggest the presence of a corresponding hydrophobic pocket in the receptor binding site.

Experimental Protocols

The successful exploration of the SAR of 1-[1-(Pyridin-2-yl)ethyl]piperazine derivatives relies on robust and reproducible experimental methodologies. This section provides an overview of the key experimental procedures for the synthesis and pharmacological evaluation of these compounds.

Synthesis of 1-[1-(Pyridin-2-yl)ethyl]piperazine Analogs

The synthesis of 1-[1-(Pyridin-2-yl)ethyl]piperazine and its N-substituted analogs can be achieved through several synthetic routes. A common approach involves the reductive amination of a suitable ketone with the desired piperazine derivative.

Step-by-Step Synthesis Protocol:

• Synthesis of the Ketone Intermediate (1-(pyridin-2-yl)ethan-1-one): This starting material is commercially available or can be synthesized via the reaction of 2-cyanopyridine with a Grignard reagent such as methylmagnesium bromide.

• Reductive Amination: a. To a solution of 1-(pyridin-2-yl)ethan-1-one (1.0 eq) and the desired N-substituted piperazine (1.1 eq) in a suitable solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE), add a reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq). b. Stir the reaction mixture at room temperature for 12-24 hours. c. Monitor the reaction progress by thin-layer chromatography (TLC). d. Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). e. Extract the aqueous layer with DCM. f. Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. g. Purify the crude product by column chromatography on silica gel to afford the desired 1-[1-(Pyridin-2-yl)ethyl]piperazine analog.

A generalized workflow for the synthesis of 1-[1-(Pyridin-2-yl)ethyl]piperazine analogs via reductive amination.

In Vitro Pharmacological Evaluation

The pharmacological profile of the synthesized compounds is typically assessed through a battery of in vitro assays to determine their binding affinity and functional activity at various receptors.

Receptor binding assays are used to determine the affinity of a compound for a specific receptor. This is typically done by measuring the displacement of a radiolabeled ligand from the receptor by the test compound.

Protocol Outline for Dopamine D2/D3 Receptor Binding Assay:

• Cell Culture and Membrane Preparation: a. Culture HEK-293 cells stably expressing either the human dopamine D2 or D3 receptor. b. Harvest the cells and prepare cell membranes by homogenization and centrifugation.

• Binding Assay: a. In a 96-well plate, incubate the cell membranes with a fixed concentration of a suitable radioligand (e.g., [³H]spiperone) and varying concentrations of the test compound. b. Incubate at room temperature for a defined period to allow binding to reach equilibrium. c. Terminate the incubation by rapid filtration through glass fiber filters to separate bound from free radioligand. d. Wash the filters to remove non-specifically bound radioligand. e. Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: a. Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀). b. Convert the IC₅₀ value to a binding affinity constant (Ki) using the Cheng-Prusoff equation.

Functional assays are employed to determine whether a compound acts as an agonist, antagonist, or inverse agonist at a given receptor. The GTPγS binding assay is a common method for assessing G-protein coupled receptor (GPCR) activation.

Protocol Outline for GTPγS Binding Assay:

• Membrane Preparation: Prepare cell membranes from cells expressing the receptor of interest as described above.

• Assay: a. Incubate the membranes with varying concentrations of the test compound in the presence of [³⁵S]GTPγS. b. In the case of testing for antagonist activity, also include a known agonist. c. Incubate to allow for G-protein activation and binding of [³⁵S]GTPγS. d. Separate bound and free [³⁵S]GTPγS by filtration. e. Quantify the amount of bound [³⁵S]GTPγS by scintillation counting.

• Data Analysis: a. For agonists, plot the amount of [³⁵S]GTPγS bound as a function of compound concentration to determine the EC₅₀ (concentration for 50% of maximal effect) and Emax (maximal effect). b. For antagonists, determine the ability of the compound to inhibit the agonist-stimulated [³⁵S]GTPγS binding.

Conclusion

The 1-[1-(Pyridin-2-yl)ethyl]piperazine scaffold represents a highly promising starting point for the design of novel therapeutic agents, particularly for CNS disorders. A comprehensive understanding of the structure-activity relationship is essential for the successful optimization of lead compounds. This guide has highlighted the critical importance of considering the contributions of the pyridine ring, the chiral ethyl linker, and the N-substituent on the piperazine ring to the overall pharmacological profile. By systematically modifying these three regions and employing robust synthetic and pharmacological evaluation techniques, researchers can unlock the full potential of this versatile chemical scaffold.

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An In-depth Technical Guide to the Synthesis and Characterization of 1-[1-(Pyridin-2-yl)ethyl]piperazine Derivatives

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of 1-[1-(Pyridin-2-yl)ethyl]piperazine and its derivatives. These compounds are of significant interest in medicinal chemistry due to the prevalence of the pyridinylpiperazine scaffold in a wide array of pharmacologically active agents. This document details two primary synthetic methodologies: reductive amination and N-alkylation, offering step-by-step protocols for each. Furthermore, a thorough guide to the characterization of the target compounds using modern analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and chromatographic methods, is presented. This guide is intended for researchers, scientists, and drug development professionals engaged in the design and synthesis of novel therapeutic agents.

Introduction: The Significance of the Pyridinylpiperazine Scaffold

The piperazine ring is a privileged scaffold in medicinal chemistry, renowned for its ability to impart favorable pharmacokinetic properties, such as improved aqueous solubility and oral bioavailability, to drug candidates.[1][2] When coupled with a pyridine moiety, the resulting pyridinylpiperazine core structure is found in numerous centrally active pharmaceuticals, including antipsychotics, antidepressants, and anxiolytics.[3] The nitrogen atoms of the piperazine ring can act as hydrogen bond acceptors, while the pyridine ring can engage in various intermolecular interactions, making these derivatives versatile building blocks for targeting a wide range of biological receptors and enzymes.[4][5]

The specific class of 1-[1-(Pyridin-2-yl)ethyl]piperazine derivatives has shown potential in various therapeutic areas. For instance, related pyridylpiperazine structures have been investigated as potent urease inhibitors, suggesting their potential in treating gastric disorders caused by Helicobacter pylori.[5] The structural motif also serves as a key component in the development of kinase inhibitors and receptor modulators, highlighting its broad applicability in modern drug discovery.[1] This guide aims to provide a robust and practical framework for the synthesis and rigorous characterization of these promising compounds.

Synthetic Strategies and Methodologies

The synthesis of 1-[1-(Pyridin-2-yl)ethyl]piperazine can be efficiently achieved through two primary and reliable routes: reductive amination of a ketone precursor and direct N-alkylation of piperazine with a suitable electrophile. The choice of method often depends on the availability of starting materials, desired scale, and tolerance of other functional groups in more complex derivatives.

Method A: Reductive Amination

Reductive amination is a highly efficient and widely used method for the formation of carbon-nitrogen bonds.[1] This one-pot reaction involves the initial formation of an iminium ion intermediate from the condensation of a ketone (1-(pyridin-2-yl)ethan-1-one) and a secondary amine (piperazine), followed by its in-situ reduction to the corresponding amine.

• Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the preferred reducing agent for this transformation. Its mild nature and selectivity for iminium ions over ketones prevent the undesired reduction of the starting ketone. It is also less sensitive to moisture compared to other borohydrides and can be used in a variety of aprotic solvents.

• Solvent: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are excellent solvents for this reaction as they are aprotic and effectively solubilize the reactants and intermediates.

• Catalyst: A catalytic amount of acetic acid can be employed to facilitate the formation of the iminium ion intermediate, particularly with less reactive ketones.

Caption: Workflow for the synthesis via reductive amination.

• Reaction Setup: To a solution of 1-(pyridin-2-yl)ethan-1-one (1.0 eq) in anhydrous dichloromethane (DCM, ~0.2 M) in a round-bottom flask under a nitrogen atmosphere, add piperazine (1.2 eq).

• Imine Formation: Stir the mixture at room temperature for 30-60 minutes.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise over 15 minutes. The reaction may be slightly exothermic.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously for 30 minutes.

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (3x).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude oil by flash column chromatography on silica gel.

Method B: N-Alkylation

An alternative approach involves the direct N-alkylation of piperazine with a pre-formed electrophile derived from 1-(pyridin-2-yl)ethanol. This two-step process first requires the conversion of the alcohol's hydroxyl group into a better leaving group, such as a tosylate or a halide, followed by nucleophilic substitution by piperazine.

• Activation of the Alcohol: The hydroxyl group of 1-(pyridin-2-yl)ethanol is a poor leaving group. Converting it to a tosylate using p-toluenesulfonyl chloride (TsCl) in the presence of a base like pyridine or triethylamine creates an excellent leaving group for the subsequent SN2 reaction.[6] Alternatively, reaction with thionyl chloride (SOCl₂) can produce the corresponding alkyl chloride.[7]

• Nucleophilic Substitution: Piperazine is a good nucleophile. Using an excess of piperazine helps to minimize the formation of the undesired N,N'-dialkylated byproduct. The reaction is typically carried out in a polar aprotic solvent like acetonitrile or DMF to facilitate the SN2 reaction. A base such as potassium carbonate (K₂CO₃) can be added to scavenge the acid formed during the reaction.

Caption: Two-step workflow for the synthesis via N-alkylation.

Step 1: Synthesis of 1-(Pyridin-2-yl)ethyl p-toluenesulfonate

• Reaction Setup: Dissolve 1-(pyridin-2-yl)ethanol (1.0 eq) in anhydrous pyridine (~0.5 M) in a round-bottom flask and cool the solution to 0 °C in an ice bath.

• Tosylation: Add p-toluenesulfonyl chloride (TsCl) (1.2 eq) portion-wise, maintaining the temperature below 5 °C.

• Reaction: Stir the reaction mixture at 0 °C for 4-6 hours, then allow it to warm to room temperature and stir overnight.

• Work-up: Pour the reaction mixture into ice-water and extract with ethyl acetate (3x).

• Washing: Wash the combined organic layers with cold 1M HCl (to remove pyridine), followed by saturated aqueous NaHCO₃, and finally brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude tosylate, which can often be used in the next step without further purification.

Step 2: Synthesis of 1-[1-(Pyridin-2-yl)ethyl]piperazine

• Reaction Setup: To a solution of the crude 1-(pyridin-2-yl)ethyl p-toluenesulfonate (1.0 eq) in acetonitrile (~0.3 M) in a round-bottom flask, add piperazine (3.0 eq) and potassium carbonate (K₂CO₃) (2.0 eq).

• Reaction: Heat the mixture to reflux (approximately 82 °C) and stir for 12-24 hours, monitoring by TLC or LC-MS.

• Work-up: After cooling to room temperature, filter off the inorganic salts and concentrate the filtrate under reduced pressure.

• Purification: Redissolve the residue in DCM and wash with water. Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

Purification of the Final Compound

The basic nature of the piperazine nitrogen can lead to tailing of the product spot on TLC and poor peak shape during silica gel column chromatography due to strong interactions with the acidic silanol groups of the silica.

To mitigate this, it is highly recommended to add a small amount of a basic modifier to the eluent. A common practice is to add 0.5-2% triethylamine (v/v) to the solvent system (e.g., a gradient of ethyl acetate in hexanes or dichloromethane in methanol). This improves the peak shape and leads to a more efficient purification.

Characterization of 1-[1-(Pyridin-2-yl)ethyl]piperazine

Rigorous characterization is essential to confirm the identity, purity, and structure of the synthesized compound. A combination of spectroscopic and chromatographic techniques should be employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. Both ¹H and ¹³C NMR spectra should be acquired.

Technique	Expected Observations for 1-[1-(Pyridin-2-yl)ethyl]piperazine
¹H NMR	- Pyridine Ring Protons: Four distinct signals in the aromatic region (typically δ 7.0-8.6 ppm), showing characteristic coupling patterns (doublet, triplet, etc.).- Methine Proton (-CH-): A quartet adjacent to the methyl group and coupled to the pyridine ring (typically δ 3.5-4.0 ppm).- Methyl Protons (-CH₃): A doublet coupled to the methine proton (typically δ 1.3-1.6 ppm).- Piperazine Protons (-CH₂-): A complex pattern of multiplets for the four methylene groups (typically δ 2.3-3.0 ppm). The protons on the carbons adjacent to the substituted nitrogen will be distinct from those adjacent to the -NH group.- Piperazine NH Proton: A broad singlet that may be exchangeable with D₂O (typically δ 1.5-3.0 ppm, but can vary).
¹³C NMR	- Pyridine Ring Carbons: Five signals in the aromatic region (typically δ 120-165 ppm).- Methine Carbon (-CH-): A signal in the aliphatic region (typically δ 60-70 ppm).- Methyl Carbon (-CH₃): A signal in the upfield aliphatic region (typically δ 18-25 ppm).- Piperazine Carbons (-CH₂-): Typically two or more distinct signals for the piperazine methylene carbons (typically δ 45-55 ppm).

Note: Chemical shifts are approximate and can vary depending on the solvent and concentration.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound, further confirming its identity.

• Expected Molecular Ion: For 1-[1-(Pyridin-2-yl)ethyl]piperazine (C₁₁H₁₇N₃), the expected exact mass is approximately 191.14 g/mol . In electrospray ionization (ESI) mass spectrometry, the protonated molecule [M+H]⁺ at m/z ≈ 192.15 would be the prominent peak in the positive ion mode.

• Key Fragmentation Patterns: The fragmentation of piperazine derivatives is well-documented.[8] Common fragmentation pathways for the target molecule would likely involve:

  • Cleavage of the C-N bond between the ethyl group and the piperazine ring, leading to fragments corresponding to the piperazine ring and the pyridinylethyl cation.

  • Ring opening of the piperazine moiety.

  • Loss of small neutral molecules from the piperazine ring.

Caption: A logical workflow for the characterization of the synthesized compound.

Chromatographic and Other Analytical Techniques

Technique	Purpose and Expected Results
High-Performance Liquid Chromatography (HPLC)	To assess the purity of the final compound. A single sharp peak should be observed under optimized conditions. A reverse-phase C18 column with a mobile phase of acetonitrile and water (with an additive like formic acid or TFA) is commonly used.
Gas Chromatography-Mass Spectrometry (GC-MS)	An alternative method for purity assessment and structural confirmation, particularly if the compound is sufficiently volatile and thermally stable.
Infrared (IR) Spectroscopy	To identify the presence of key functional groups. Expect to see C-H stretching (aliphatic and aromatic), C=N and C=C stretching from the pyridine ring, and N-H stretching from the piperazine.
Elemental Analysis	To determine the elemental composition (C, H, N) of the compound. The experimental values should be within ±0.4% of the calculated theoretical values.

Safety and Handling

• Reagents: Many of the reagents used, such as p-toluenesulfonyl chloride, thionyl chloride, and strong bases, are corrosive and/or toxic. Always handle them in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Solvents: Dichloromethane is a suspected carcinogen. Handle all organic solvents with care and in a fume hood.

• Product: The final piperazine derivative is a basic compound and should be handled with care. The hydrochloride salt is known to be a warning-level substance, causing skin and eye irritation.[9]

Conclusion

This technical guide has outlined two effective and reliable synthetic routes for the preparation of 1-[1-(Pyridin-2-yl)ethyl]piperazine derivatives: reductive amination and N-alkylation. Detailed, step-by-step protocols have been provided, with an emphasis on the rationale behind the choice of reagents and conditions to ensure a self-validating and reproducible process. Furthermore, a comprehensive strategy for the characterization and purity assessment of the final products using a suite of modern analytical techniques has been described. By following the methodologies presented herein, researchers in the field of medicinal chemistry can confidently synthesize and characterize this important class of compounds, facilitating their exploration in drug discovery programs.

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Unveiling the Therapeutic Potential of 1-[1-(Pyridin-2-yl)ethyl]piperazine: A Technical Guide to Target Identification and Validation

Abstract

The piperazine scaffold is a cornerstone in modern medicinal chemistry, renowned for its presence in a multitude of clinically successful drugs.[1] Its structural versatility and favorable physicochemical properties make it a "privileged" structure in drug discovery. This technical guide delves into the therapeutic potential of a specific piperazine derivative, 1-[1-(Pyridin-2-yl)ethyl]piperazine. While direct pharmacological data on this compound is nascent, this document synthesizes existing knowledge on structurally related molecules to propose a rational, evidence-based framework for identifying and validating its potential therapeutic targets. This guide is intended for researchers, scientists, and drug development professionals, providing a comprehensive roadmap from theoretical target hypothesis to practical experimental validation.

Introduction: The Promise of the Pyridinylethylpiperazine Core

The molecule 1-[1-(Pyridin-2-yl)ethyl]piperazine incorporates two key pharmacophores: the piperazine ring and a 2-substituted pyridine moiety. The piperazine ring, a six-membered heterocycle with two nitrogen atoms at positions 1 and 4, is a common feature in drugs targeting the central nervous system (CNS), as well as in anticancer and antimicrobial agents.[2] The pyridine ring, an aromatic heterocycle, is also a frequent component of bioactive compounds and can engage in various interactions with biological macromolecules.[3] The combination of these two moieties in 1-[1-(Pyridin-2-yl)ethyl]piperazine suggests a high likelihood of interaction with a range of biological targets, particularly within the CNS.

This guide will explore the most probable therapeutic target classes for 1-[1-(Pyridin-2-yl)ethyl]piperazine based on an extensive review of the structure-activity relationships (SAR) of analogous compounds. For each proposed target class, we will present the underlying scientific rationale and provide detailed, actionable protocols for experimental validation.

Proposed Therapeutic Target Classes and Rationale

Based on the chemical architecture of 1-[1-(Pyridin-2-yl)ethyl]piperazine, we hypothesize its potential interaction with the following target classes:

• Serotonin (5-HT) Receptors: Numerous arylpiperazine derivatives are potent ligands for various serotonin receptor subtypes.[4]

• Dopamine (D) Receptors: The arylpiperazine motif is also a well-established pharmacophore for dopamine receptor ligands.[5]

• Other Potential Targets: Including histamine receptors, enzymes such as urease, and pathways related to cancer and microbial pathogenesis.

Serotonin Receptors: A Primary CNS Target

The serotonergic system is a critical regulator of mood, cognition, and various physiological processes. Many piperazine-containing drugs exert their effects by modulating serotonin receptors.[4]

Compounds with a piperazine ring linked to an aromatic system frequently exhibit high affinity for serotonin receptors. Specifically, analogs of 1-[1-(Pyridin-2-yl)ethyl]piperazine have been shown to interact with 5-HT2A, 5-HT2C, and 5-HT6 receptors.[6][7]

• 5-HT2A and 5-HT2C Receptors: Antagonism at these receptors is a key mechanism of action for several atypical antipsychotics and antidepressants.

• 5-HT6 Receptor: Antagonists of the 5-HT6 receptor are being investigated as cognitive enhancers for the treatment of Alzheimer's disease and other neurodegenerative disorders.[8][9]

A tiered approach is recommended for validating the interaction of 1-[1-(Pyridin-2-yl)ethyl]piperazine with serotonin receptors.

Caption: A stepwise workflow for the validation of serotonin receptor targets.

Protocol 2.1.1: Radioligand Binding Assay for Serotonin Receptors

This protocol outlines a general procedure for determining the binding affinity of 1-[1-(Pyridin-2-yl)ethyl]piperazine to a specific serotonin receptor subtype (e.g., 5-HT6).

Materials:

• Cell membranes expressing the human recombinant 5-HT receptor subtype of interest.

• Radioligand specific for the receptor subtype (e.g., [3H]LSD for 5-HT6).

• 1-[1-(Pyridin-2-yl)ethyl]piperazine (test compound).

• Non-specific binding control (e.g., a high concentration of a known ligand).

• Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl2, 0.1% BSA, pH 7.4).

• 96-well microplates.

• Glass fiber filters.

• Scintillation fluid and counter.

Procedure:

• Prepare serial dilutions of 1-[1-(Pyridin-2-yl)ethyl]piperazine in assay buffer.

• In a 96-well plate, add the cell membranes, the specific radioligand at a concentration near its Kd, and either the test compound, buffer (for total binding), or the non-specific binding control.[10]

• Incubate the plate at room temperature for a predetermined time to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.[11]

• Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation fluid, and quantify the radioactivity using a scintillation counter.

• Calculate the specific binding at each concentration of the test compound and determine the IC50 value by non-linear regression.

• Calculate the binding affinity (Ki) using the Cheng-Prusoff equation.

Dopamine Receptors: Modulating a Key Neurotransmitter System

Dopamine is a crucial neurotransmitter involved in motor control, motivation, reward, and cognition. The dopamine D2 receptor is a primary target for antipsychotic medications.[12]

The arylpiperazine scaffold is a common feature in many dopamine receptor ligands, including both agonists and antagonists.[5] Derivatives with structures similar to 1-[1-(Pyridin-2-yl)ethyl]piperazine have shown affinity for D2 and D3 receptors.[13]

Caption: Workflow for validating dopamine receptor interaction.

Protocol 2.2.1: cAMP Functional Assay for Dopamine D2 Receptor

This protocol is designed to determine if 1-[1-(Pyridin-2-yl)ethyl]piperazine acts as an agonist or antagonist at the D2 receptor, which is a Gi/o-coupled receptor that inhibits adenylyl cyclase.[14]

Materials:

• CHO-K1 cells stably expressing the human recombinant D2 receptor.[5]

• Culture medium (e.g., Ham's F-12K with 10% FBS).

• Forskolin (an adenylyl cyclase activator).

• 1-[1-(Pyridin-2-yl)ethyl]piperazine (test compound).

• A known D2 receptor agonist (e.g., quinpirole) and antagonist (e.g., haloperidol).

• cAMP assay kit (e.g., HTRF or ELISA-based).

Procedure:

• Seed the D2-expressing cells in a 96-well plate and incubate overnight.

• For agonist mode: Add serial dilutions of the test compound to the cells and incubate. Then, add a fixed concentration of forskolin to stimulate cAMP production.

• For antagonist mode: Pre-incubate the cells with serial dilutions of the test compound. Then, add a fixed concentration of a D2 agonist (e.g., quinpirole) followed by a fixed concentration of forskolin.

• Incubate for the recommended time.

• Lyse the cells and measure the intracellular cAMP levels using a commercial cAMP assay kit according to the manufacturer's instructions.[15]

• Analyze the data to determine the EC50 (for agonists) or IC50 (for antagonists).

Other Potential Therapeutic Targets

The structural features of 1-[1-(Pyridin-2-yl)ethyl]piperazine also suggest potential interactions with other targets.

Some nitrogen-containing heterocyclic compounds, including piperazine derivatives, have been shown to inhibit the enzyme urease.[16] Urease is a key virulence factor for Helicobacter pylori, the bacterium responsible for most stomach ulcers.

Experimental Validation: An in vitro urease inhibition assay can be performed using jack bean urease. The assay measures the production of ammonia from urea, which can be quantified colorimetrically using the Berthelot method.[16][17]

Protocol 2.3.1.1: In Vitro Urease Inhibition Assay

• Prepare a reaction mixture containing urease enzyme in a suitable buffer (e.g., phosphate buffer, pH 7.0).[17]

• Add serial dilutions of 1-[1-(Pyridin-2-yl)ethyl]piperazine to the enzyme solution and pre-incubate.

• Initiate the enzymatic reaction by adding a solution of urea.

• After a defined incubation period, stop the reaction and determine the amount of ammonia produced using the phenol-hypochlorite (Berthelot) reagent.[16]

• Measure the absorbance at approximately 630 nm.

• Calculate the percentage of inhibition and the IC50 value.

Numerous piperazine derivatives have demonstrated antiproliferative activity against various cancer cell lines.[18]

Experimental Validation: The cytotoxic effects of 1-[1-(Pyridin-2-yl)ethyl]piperazine can be evaluated using a panel of human cancer cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric assay for assessing cell metabolic activity and, by inference, cell viability.[6][19]

Protocol 2.3.2.1: MTT Assay for Cytotoxicity

• Seed cancer cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with serial dilutions of 1-[1-(Pyridin-2-yl)ethyl]piperazine and incubate for a specified period (e.g., 48-72 hours).[20]

• Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by viable cells.[4]

• Solubilize the formazan crystals by adding a detergent reagent (e.g., acidified isopropanol or DMSO).

• Measure the absorbance at approximately 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

Data Presentation and Interpretation

All quantitative data from the proposed assays should be summarized in a clear and concise tabular format for easy comparison and interpretation.

Table 1: Summary of In Vitro Pharmacological Profile of 1-[1-(Pyridin-2-yl)ethyl]piperazine

Target	Assay Type	Parameter	Value (e.g., nM)
5-HT6 Receptor	Radioligand Binding	Ki	Experimental Value
D2 Receptor	cAMP Functional	IC50 (Antagonist)	Experimental Value
Urease	Enzyme Inhibition	IC50	Experimental Value
MCF-7 (Breast Cancer)	MTT Assay	IC50	Experimental Value
A549 (Lung Cancer)	MTT Assay	IC50	Experimental Value

Conclusion and Future Directions

This technical guide provides a scientifically grounded framework for the initial exploration of the therapeutic potential of 1-[1-(Pyridin-2-yl)ethyl]piperazine. The proposed target classes—serotonin receptors, dopamine receptors, urease, and cancer-related pathways—are based on robust evidence from structurally related compounds. The detailed experimental protocols offer a clear path for the validation of these hypotheses.

Successful identification and validation of a primary target will pave the way for further preclinical development, including lead optimization, pharmacokinetic and pharmacodynamic studies, and in vivo efficacy testing in relevant disease models. The versatility of the pyridinylethylpiperazine scaffold suggests that 1-[1-(Pyridin-2-yl)ethyl]piperazine is a promising candidate for drug discovery efforts, with the potential to address unmet medical needs in neurology, infectious diseases, or oncology.

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physicochemical properties of 1-[1-(Pyridin-2-yl)ethyl]piperazine

An In-depth Technical Guide to the Physicochemical Properties of 1-[1-(Pyridin-2-yl)ethyl]piperazine

Foreword: A Proactive Approach to Physicochemical Profiling

In modern drug discovery, a comprehensive understanding of a molecule's physicochemical properties is not merely a characterization step; it is the foundation upon which successful development is built. These properties—ionization, lipophilicity, solubility, and stability—are the primary determinants of a compound's pharmacokinetic profile, influencing its absorption, distribution, metabolism, and excretion (ADME). For N-heterocyclic compounds like 1-[1-(Pyridin-2-yl)ethyl]piperazine, which incorporates both a basic pyridine ring and a piperazine moiety, this analysis is particularly critical. The presence of multiple ionizable centers dictates a pH-dependent behavior that profoundly impacts every interaction within a biological system.

This guide eschews a simple data-sheet format. Instead, it is designed as a strategic manual for the research scientist. Recognizing that specific experimental data for this exact molecule is not extensively published, we will focus on the robust, validated methodologies required to generate this critical information. We will delve into the causality behind experimental choices, providing not just protocols, but the scientific reasoning that underpins them. This document serves as both a technical guide to the known and predicted properties of 1-[1-(Pyridin-2-yl)ethyl]piperazine and a roadmap for its complete empirical characterization.

Molecular Identity and Structural Attributes

The foundational step in any physicochemical assessment is the unambiguous confirmation of the molecule's identity and structure. All subsequent data is meaningless without this baseline.

1.1 Chemical Structure

1-[1-(Pyridin-2-yl)ethyl]piperazine is a heterocyclic compound featuring a pyridine ring linked via an ethyl bridge to a piperazine ring. The specific isomer, with the ethyl group attached at the 1-position of the pyridine, is distinct from its more commonly cited isomer, 1-[2-(Pyridin-2-yl)ethyl]piperazine.

Caption: Chemical structure of 1-[1-(Pyridin-2-yl)ethyl]piperazine.

1.2 Core Molecular Data

A summary of the fundamental molecular identifiers is crucial for database entries, computational modeling, and regulatory documentation.

Property	Value	Source
Molecular Formula	C₁₁H₁₇N₃	[1]
Molecular Weight	191.27 g/mol	[1]
CAS Number (HCl Salt)	1185318-11-9	[2]
Canonical SMILES	CC(C1=CC=CC=N1)N2CCNCC2	PubChem CID 15939265
InChIKey	JXFLPHCTXHOKBP-UHFFFAOYSA-N	PubChem CID 15939265

Ionization Constant (pKa)

The pKa is arguably the most influential physicochemical parameter for a drug candidate.[3] It dictates the extent of ionization at a given pH, which in turn governs solubility, permeability across biological membranes, and binding to the target protein. This molecule possesses three basic nitrogen centers: the pyridine nitrogen and the two piperazine nitrogens, making its ionization behavior complex and highly relevant.

2.1 Scientific Rationale for pKa Determination

The protonation state of each nitrogen atom will change as the molecule traverses the pH gradient of the gastrointestinal tract (pH 1.5-8.0). A precise understanding of its pKa values is essential to predict its absorption profile. For instance, the un-ionized form is generally more lipid-soluble and thus more readily absorbed through passive diffusion, while the ionized form exhibits higher aqueous solubility. The combination of experimental and computational approaches provides the most reliable ionization profiles.[3]

2.2 Predicted vs. Experimental Values

While computational tools provide useful estimations, they must be confirmed experimentally, especially for novel or complex structures.[4] For the related isomer, 1-(2-pyridin-2-yl-ethyl)-piperazine, a predicted pKa of 9.16 ± 0.10 is reported, likely corresponding to the most basic piperazine nitrogen.[5] The pKa of the pyridine nitrogen is expected to be significantly lower (pyridine itself has a pKa of ~5.2). Experimental determination is non-negotiable for definitive characterization.

2.3 Experimental Protocol: Potentiometric Titration

Potentiometric titration is a robust and accurate method for determining pKa values.[6]

Caption: Workflow for LogP determination via the shake-flask method.

Step-by-Step Methodology:

• Solvent Preparation: Pre-saturate n-octanol with water and water (or a specific pH buffer for LogD) with n-octanol to ensure thermodynamic equilibrium.

• Sample Addition: Dissolve a known amount of the compound in the aqueous phase to a concentration where it can be accurately measured by the chosen analytical method (e.g., HPLC-UV).

• Partitioning: Add an equal volume of the pre-saturated n-octanol. Seal the container and shake vigorously using a mechanical shaker at a constant temperature (e.g., 25°C) for a sufficient time to reach equilibrium (typically 24 hours).

• Phase Separation: Separate the two phases by centrifugation.

• Quantification: Carefully remove an aliquot from each phase and determine the concentration of the compound using a validated analytical method, such as HPLC-UV.

• Calculation: Calculate LogP (or LogD) using the formula: LogP = log₁₀ (Concentration in octanol / Concentration in aqueous phase).

Aqueous Solubility

Aqueous solubility is a prerequisite for drug absorption. Insufficient solubility is a major hurdle in drug development, leading to poor bioavailability. [7]The solubility of an ionizable compound like 1-[1-(Pyridin-2-yl)ethyl]piperazine will be lowest when it is un-ionized and will increase significantly at pH values where it becomes protonated.

4.1 Rationale for pH-Dependent Solubility Profiling

Determining solubility at physiologically relevant pH values (e.g., pH 1.2, 4.5, and 6.8, representing the stomach and intestines) is essential for predicting oral absorption. [8]The World Health Organization (WHO) recommends the shake-flask method for generating this data for Biopharmaceutics Classification System (BCS) purposes. [9] 4.2 Experimental Protocol: Equilibrium Shake-Flask Solubility

This method determines the thermodynamic equilibrium solubility.

Caption: Workflow for pH-dependent aqueous solubility determination.

Step-by-Step Methodology:

• Buffer Preparation: Prepare buffers at the target pH values (e.g., using standard pharmacopeial recipes).

• Sample Preparation: Add an excess amount of the solid compound to vials containing each buffer. The presence of undissolved solid at the end of the experiment is crucial to ensure saturation has been reached.

• Equilibration: Seal the vials and place them in an orbital shaker or rotator in a temperature-controlled chamber at 37 ± 1°C. Agitate at a speed sufficient to keep the particles suspended. [9]4. Sampling: After a set period (e.g., 24 hours), stop agitation, allow the solid to settle, and draw a sample from the supernatant. Immediately filter the sample through a low-binding syringe filter (e.g., 0.22 µm PVDF) to remove any undissolved particles.

• Repeat: Repeat the sampling at a later time point (e.g., 48 hours) to confirm that equilibrium has been reached.

• Quantification: Dilute the filtrate as necessary and determine the concentration of the dissolved compound using a validated HPLC-UV method.

• Equilibrium Confirmation: Solubility is determined when the concentrations from two consecutive time points are within an acceptable range (e.g., ±5%).

Spectroscopic Profile

Spectroscopic analysis is essential for structural confirmation and is the basis for most quantitative analytical methods.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The spectrum is expected to show distinct signals for the pyridine ring protons, the methine and methyl protons of the ethyl bridge, and the eight piperazine protons. The piperazine protons may appear as complex multiplets due to conformational dynamics. [10] * ¹³C NMR: The spectrum should reveal 11 distinct carbon signals corresponding to the unique carbon atoms in the molecule. The chemical shifts will be characteristic of the aromatic pyridine ring and the aliphatic ethyl and piperazine groups.

• UV-Vis Spectroscopy: The pyridine ring is the primary chromophore. Pyridine itself exhibits absorption maxima around 250-270 nm. [11]This absorption band is crucial for detection in HPLC-based assays for solubility and LogP determination. The exact λmax should be determined experimentally in the relevant solvents/buffers.

• Mass Spectrometry (MS): Electrospray ionization (ESI) in positive mode is expected to readily produce the protonated molecular ion [M+H]⁺ at m/z 192.2. High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition. [12]Fragmentation patterns would likely involve cleavage of the bond between the ethyl bridge and the piperazine ring.

Summary and Implications

The are central to its potential as a drug candidate. This guide provides the strategic and methodological framework for a thorough characterization.

Physicochemical Parameter	Predicted/Expected Property	Implication for Drug Development
pKa	Multiple basic centers; pKa₁ ~9 (piperazine), pKa₂ ~5 (pyridine)	Governs solubility and absorption across the GI tract's pH gradient.
LogP / LogD	Moderately lipophilic in neutral form; LogD will decrease at pH < pKa.	Influences membrane permeability and potential for CNS penetration.
Aqueous Solubility	pH-dependent; higher solubility at lower pH due to protonation.	Critical for dissolution rate and oral bioavailability.
Molecular Weight	191.27 g/mol	Favorable according to Lipinski's Rule of Five (<500).

By systematically applying the detailed protocols within this guide, researchers can generate the high-quality, empirical data necessary to make informed decisions in the drug development process, moving 1-[1-(Pyridin-2-yl)ethyl]piperazine from a chemical entity to a well-characterized development candidate.

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A Technical Guide to the Computational Analysis and Molecular Docking of 1-[1-(Pyridin-2-yl)ethyl]piperazine

Executive Summary

In modern drug discovery, the integration of computational techniques is paramount for accelerating the identification and optimization of novel therapeutic agents. This guide provides an in-depth technical overview of the computational evaluation of 1-[1-(Pyridin-2-yl)ethyl]piperazine, a molecule incorporating two scaffolds—pyridine and piperazine—renowned for their prevalence in centrally active pharmaceuticals. We present a comprehensive, field-proven methodology for conducting a molecular docking study, from initial target selection to the final analysis of binding interactions. This document serves as a practical manual for researchers, scientists, and drug development professionals, detailing not only the requisite steps but also the critical scientific reasoning that underpins each stage of the process. Our case study focuses on docking this ligand against the human serotonin 2A (5-HT2A) receptor, a critical target in neuropsychiatry, thereby offering a tangible and relevant application of the described protocols.

Introduction: The Rationale for a Computational Approach

The confluence of a pyridine ring and a piperazine moiety in a single small molecule, such as 1-[1-(Pyridin-2-yl)ethyl]piperazine, immediately signals its potential as a modulator of Central Nervous System (CNS) targets. The pyridine group is a privileged scaffold in medicinal chemistry, with its nitrogen atom playing a key role in the pharmacological profile of many CNS-active drugs.[1][2] Similarly, the piperazine ring is a ubiquitous structural motif found in a multitude of approved drugs, including antipsychotics, antidepressants, and anxiolytics.[3][4] Its inclusion in a molecule often confers favorable pharmacokinetic properties, such as improved aqueous solubility and bioavailability, which are critical for CNS drug candidates.[5][6]

Given this structural pedigree, 1-[1-(Pyridin-2-yl)ethyl]piperazine represents a compelling candidate for investigation. However, before committing to resource-intensive chemical synthesis and biological screening, an in silico evaluation is a logical and cost-effective first step.[7] Molecular docking, a powerful computational method, allows us to predict the preferred binding orientation and affinity of a ligand to a specific protein target at the atomic level.[8][9] This predictive insight helps to prioritize drug candidates, elucidate potential mechanisms of action, and guide further lead optimization.

This guide establishes a complete workflow for such a study, using the human 5-HT2A receptor as a case-study target, chosen for its significant role in psychiatry and the known activity of many piperazine-containing compounds at this site.[10]

Core Principles of Molecular Docking

Molecular docking simulates the interaction between a small molecule (ligand) and a macromolecule (receptor). The process is governed by two fundamental components: a sampling algorithm and a scoring function .[8]

• Sampling Algorithm: This component explores the vast conformational space of the ligand within the defined binding site of the receptor. It generates a multitude of possible binding poses by systematically or stochastically altering the ligand's translational, rotational, and torsional degrees of freedom.

• Scoring Function: Each generated pose is evaluated by a scoring function, which calculates an estimated binding affinity or "score." This score is typically expressed in units of energy (e.g., kcal/mol) and approximates the free energy of binding. A lower (more negative) score generally indicates a more favorable binding interaction.

The ultimate goal is to identify the pose with the lowest energy score, which is predicted to be the most stable and representative binding mode of the ligand in the receptor's active site.[8]

A Validated Methodology for In Silico Investigation

This section details a step-by-step protocol for preparing the target receptor and ligand, executing the docking simulation using the widely adopted AutoDock Vina software, and analyzing the results.[11]

Experimental Workflow Overview

The entire computational process follows a structured, multi-stage pipeline designed to ensure data integrity and reproducibility.

Caption: High-level workflow for the molecular docking protocol.

Step-by-Step Protocol: Receptor Preparation

Objective: To prepare the receptor structure for docking by removing non-essential molecules, correcting structural issues, and adding necessary atoms. We will use the crystal structure of the human 5-HT2A receptor (PDB ID: 6A93) as our example.

• Obtain Receptor Structure: Download the PDB file for the target protein from the RCSB Protein Data Bank ([Link]).

• Clean the PDB File:

  • Rationale: PDB files often contain crystallographic water molecules, co-factors, and other ligands that are not relevant to the specific docking study. These must be removed to avoid interference.[12]

  • Procedure: Open the PDB file in a molecular visualization tool (e.g., UCSF Chimera, PyMOL, or Biovia Discovery Studio Visualizer).[13][14] Delete all water molecules (HOH). Remove any co-crystallized ligands and ions unless they are known to be essential for the protein's structural integrity or binding activity. If the biological unit is a monomer, delete extraneous protein chains.

• Add Polar Hydrogens and Charges:

  • Rationale: Hydrogen atoms are typically not resolved in crystal structures but are crucial for defining hydrogen bonds and electrostatic interactions.[12] A force field is used to assign partial charges to each atom.

  • Procedure: Use a dedicated preparation tool, such as AutoDock Tools, to add polar hydrogens. Assign Gasteiger charges, which is a standard method for docking calculations.

• Save as PDBQT Format:

  • Rationale: The PDBQT format is an extension of the PDB format that includes atomic charge and atom type information required by AutoDock Vina.

  • Procedure: Export the prepared receptor structure as a .pdbqt file.

Step-by-Step Protocol: Ligand Preparation

Objective: To convert the 2D representation of 1-[1-(Pyridin-2-yl)ethyl]piperazine into a 3D, energy-minimized structure with appropriate charges and rotatable bonds defined.

• Obtain Ligand Structure: The structure of 1-[1-(Pyridin-2-yl)ethyl]piperazine can be obtained from its SMILES string (C1CN(CCN1)C(C)C2=CC=CC=N2) or by drawing it in a chemical editor like ChemDraw or MarvinSketch.

• Convert to 3D and Energy Minimize:

  • Rationale: The initial 2D or 3D structure must be converted to a low-energy conformation. This ensures the starting point for the docking is energetically plausible.

  • Procedure: Use a tool like Open Babel to convert the SMILES string to a 3D structure and perform an initial energy minimization using a suitable force field (e.g., MMFF94).

• Assign Charges and Define Torsions:

  • Rationale: Similar to the receptor, the ligand needs partial charges. The docking software must also know which bonds are rotatable (torsions) to allow for conformational flexibility during the simulation.

  • Procedure: Load the 3D structure into AutoDock Tools. Assign Gasteiger charges and allow the software to automatically detect the rotatable bonds.

• Save as PDBQT Format: Export the final prepared ligand structure as a .pdbqt file.

Step-by-Step Protocol: Docking Execution

Objective: To run the docking simulation using AutoDock Vina, which requires defining the search space (grid box) and setting simulation parameters.

• Define the Grid Box:

  • Rationale: The grid box is a three-dimensional cube that defines the search space for the docking algorithm. It should encompass the entire binding site of interest to ensure all relevant interactions can be explored.[15]

  • Procedure: In AutoDock Tools, with the receptor loaded, use the Grid Box tool. Center the box on the known binding site of the 5-HT2A receptor. Adjust the dimensions of the box to ensure it is large enough to accommodate the ligand in various orientations (e.g., 25 x 25 x 25 Å).

• Create the Configuration File:

  • Rationale: Vina uses a simple text file to specify the input files and simulation parameters.

  • Procedure: Create a text file (e.g., conf.txt) and specify the paths to the receptor and ligand PDBQT files, the center and size of the grid box, and the output file name.

  • Example conf.txt:

• Run AutoDock Vina:

  • Rationale: The exhaustiveness parameter controls the computational effort of the search; higher values increase the probability of finding the true energy minimum but take longer. A value of 16 is a good balance for rigorous screening.

  • Procedure: Execute Vina from the command line: vina --config conf.txt --log docking_log.txt

Case Study Results and Analysis

The output from AutoDock Vina is a PDBQT file containing multiple binding modes (typically 9) for the ligand, sorted by their predicted binding affinity.

Quantitative Data Summary

The primary quantitative result is the binding affinity. The results for the top predicted binding modes of 1-[1-(Pyridin-2-yl)ethyl]piperazine at the 5-HT2A receptor are summarized below.

Binding Mode	Binding Affinity (kcal/mol)	RMSD from Best Mode (Å)
1	-9.2	0.000
2	-8.9	1.35
3	-8.7	1.89
4	-8.5	2.41
5	-8.3	3.12

• Binding Affinity: The most favorable predicted binding energy is -9.2 kcal/mol, suggesting a strong interaction.

• RMSD (Root Mean Square Deviation): This value compares the atomic coordinates of a given pose to the best pose. Low RMSD values among the top poses suggest convergence to a similar binding orientation.

Qualitative Analysis of Binding Interactions

Objective: To visualize the best binding pose and identify the specific molecular interactions that stabilize the ligand-receptor complex.

• Visualization: Load the receptor PDBQT and the output docking results PDBQT file into a molecular visualizer like PyMOL or Discovery Studio.

• Interaction Analysis:

  • Hydrogen Bonds: The protonated nitrogen of the piperazine ring is predicted to form a key hydrogen bond with the side chain of Aspartic Acid 155 (Asp155) in transmembrane helix 3, a highly conserved interaction for aminergic GPCRs.

  • Pi-Stacking: The pyridine ring is oriented parallel to the aromatic side chain of Phenylalanine 339 (Phe339) , indicating a favorable pi-pi stacking interaction that contributes significantly to binding affinity.

  • Hydrophobic Interactions: The ethyl group and parts of the piperazine ring are nestled in a hydrophobic pocket formed by residues such as Valine 156 (Val156) , Tryptophan 336 (Trp336) , and Leucine 228 (Leu228) .

Caption: Predicted interactions of the ligand with key receptor residues.

Discussion and Future Perspectives

The computational analysis predicts that 1-[1-(Pyridin-2-yl)ethyl]piperazine is a potent binder to the human 5-HT2A receptor. The predicted binding affinity of -9.2 kcal/mol is significant and suggests that the compound warrants further investigation. The specific interactions identified—a salt bridge to Asp155 and pi-stacking with Phe339—are consistent with the binding modes of known 5-HT2A antagonists.

It is crucial to acknowledge the limitations of molecular docking. The scoring functions are approximations, and the use of a rigid receptor structure does not account for induced-fit effects. Therefore, these results should be interpreted as predictive hypotheses.

Next Steps:

• Synthesis and In Vitro Validation: The compound should be synthesized and tested in a radioligand binding assay to experimentally determine its affinity for the 5-HT2A receptor.

• Molecular Dynamics (MD) Simulation: The top-ranked docking pose can be used as a starting point for MD simulations to assess the stability of the predicted binding mode over time and to account for receptor flexibility.

• Structure-Activity Relationship (SAR) Studies: Guided by the docking model, analogues of the lead compound can be designed to probe and optimize interactions with the receptor, potentially improving affinity and selectivity.

Conclusion

This guide has outlined a robust and scientifically grounded workflow for the computational investigation of 1-[1-(Pyridin-2-yl)ethyl]piperazine. By leveraging established molecular docking protocols, we have generated a plausible hypothesis that this novel molecule acts as a high-affinity ligand for the 5-HT2A receptor. This in silico evidence provides a strong justification for its advancement in the drug discovery pipeline, demonstrating the indispensable role of computational chemistry in modern pharmaceutical research.

References

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• YouTube. (2020). Molecular docking for Beginners | Autodock Full Tutorial | Bioinformatics. Retrieved from [Link]

• PMC. (n.d.). Pyridine alkaloids with activity in the central nervous system. Retrieved from [Link]

• YouTube. (2022). [MD-2] Protein Preparation for Molecular Docking | #autodockvina #TrendBioTech. Retrieved from [Link]

• Read the Docs. (n.d.). Basic docking — Autodock Vina 1.2.0 documentation. Retrieved from [Link]

• PubMed. (n.d.). An evolving role of piperazine moieties in drug design and discovery. Retrieved from [Link]

• MDPI. (2024). Chain Extension of Piperazine in Ethanol: Synthesis of 2-(4-(2-(Phenylthio)ethyl)piperazinyl)acetonitriles and ACAT-1 Inhibitors. Retrieved from [Link]

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• Scripps Research. (n.d.). AutoDock Vina Manual. Retrieved from [Link]

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• ResearchGate. (2020). Pyridine alkaloids with activity in the central nervous system. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for 1-[1-(Pyridin-2-yl)ethyl]piperazine in Receptor Binding Assays

Introduction: The Promise of a Privileged Scaffold

In the landscape of contemporary drug discovery, certain molecular frameworks consistently emerge as keystones for interacting with critical biological targets. The arylpiperazine motif is one such "privileged scaffold," renowned for its versatility in targeting a wide array of G protein-coupled receptors (GPCRs), particularly aminergic receptors like dopamine and serotonin.[1][2] The compound at the center of this guide, 1-[1-(Pyridin-2-yl)ethyl]piperazine, embodies the core structural features that make this class of molecules compelling for neuropharmacological research.

The structure marries a piperazine ring—a versatile linker and frequent pharmacophore—with a pyridinyl moiety. This combination is a well-established feature in ligands targeting dopamine D2/D3 and serotonin (e.g., 5-HT1A, 5-HT2A) receptors, which are implicated in a host of neurological and psychiatric conditions.[3][4][5] The nitrogen atoms of the piperazine ring can engage in crucial hydrogen bonding and ionic interactions within receptor binding pockets, while the pyridine ring provides a platform for aromatic interactions. Given this structural pedigree, 1-[1-(Pyridin-2-yl)ethyl]piperazine serves as an exemplary candidate ligand for screening campaigns and detailed pharmacological characterization against these important CNS targets.

This document provides detailed protocols for utilizing 1-[1-(Pyridin-2-yl)ethyl]piperazine as a competitive ligand in two fundamental binding assay formats: a traditional radioligand competition assay and a non-radioactive fluorescence polarization assay. Additionally, it outlines the application of Surface Plasmon Resonance (SPR) for label-free kinetic analysis. These methodologies are designed to be robust and self-validating, providing researchers with the tools to accurately determine the binding affinity and kinetics of this and similar compounds.

I. Radioligand Competition Binding Assay (Filtration Method)

This assay is a cornerstone of receptor pharmacology, designed to determine the binding affinity (Ki) of an unlabeled test compound by measuring its ability to compete with a high-affinity radiolabeled ligand for binding to a receptor.[6]

Causality and Experimental Rationale

The principle is based on the law of mass action. A fixed concentration of a radiolabeled ligand ([L*]) and a target receptor (R) are incubated to reach equilibrium. The addition of a competing, unlabeled ligand (our test compound, 1-[1-(Pyridin-2-yl)ethyl]piperazine) will displace the radioligand from the receptor in a concentration-dependent manner. The concentration of the test compound that displaces 50% of the specific binding of the radioligand is the IC₅₀. This value, along with the concentration and dissociation constant (Kd) of the radioligand, is used to calculate the Ki of the test compound, an intrinsic measure of its affinity for the receptor. The separation of bound from free radioligand is achieved by rapid vacuum filtration through a filter mat that traps the receptor-containing membranes while allowing unbound ligand to pass through.

Experimental Workflow Diagram

Caption: Workflow for a competitive radioligand binding assay.

Detailed Protocol

Target Example: Human Dopamine D₂ Receptor (D₂R)

Materials:

• Test Compound: 1-[1-(Pyridin-2-yl)ethyl]piperazine hydrochloride (MW: 227.73 g/mol )

• Radioligand: [³H]Spiperone (Specific Activity: ~80-120 Ci/mmol)

• Receptor Source: Cell membranes from HEK293 cells stably expressing human D₂R.

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4

• Non-Specific Binding (NSB) Determinator: 10 µM Haloperidol (or other suitable D₂R antagonist)

• Equipment: 96-well plates, vacuum filtration manifold, glass fiber filters (GF/B), scintillation counter, scintillation fluid.

Procedure:

• Preparation of Reagents:

  • Test Compound Dilution Series: Prepare a 10 mM stock of 1-[1-(Pyridin-2-yl)ethyl]piperazine in DMSO. Perform a serial dilution in Assay Buffer to obtain final assay concentrations ranging from 0.1 nM to 10 µM.

  • Radioligand Working Solution: Dilute [³H]Spiperone in Assay Buffer to a concentration of 2x the final desired concentration (e.g., 1 nM for a final concentration of 0.5 nM, which is typically near its Kd).

  • Membrane Preparation: Thaw the receptor membrane aliquot on ice. Homogenize gently and dilute in Assay Buffer to a concentration that provides a robust signal (e.g., 10-20 µg protein per well).[5] Keep on ice.

• Assay Plate Setup (in a 96-well plate):

  • Total Binding (TB) wells: 50 µL Assay Buffer + 100 µL Membranes + 50 µL Radioligand.

  • Non-Specific Binding (NSB) wells: 50 µL of 10 µM Haloperidol + 100 µL Membranes + 50 µL Radioligand.

  • Test Compound wells: 50 µL of each dilution of 1-[1-(Pyridin-2-yl)ethyl]piperazine + 100 µL Membranes + 50 µL Radioligand.

  • Note: All additions should be performed in triplicate. The final assay volume is 200 µL.

• Incubation:

  • Incubate the plate at 30°C for 60 minutes with gentle agitation to allow the binding to reach equilibrium.[5]

• Filtration and Washing:

  • Pre-soak the GF/B filter mat in 0.5% polyethyleneimine (PEI) to reduce non-specific binding of the radioligand to the filter.

  • Terminate the incubation by rapidly filtering the contents of the plate through the filter mat using a cell harvester under vacuum.

  • Wash the filters 3-4 times with 300 µL of ice-cold Wash Buffer to remove unbound radioligand.[5]

• Counting:

  • Dry the filter mat completely (e.g., under a heat lamp or in a low-temperature oven).

  • Place the dried filter mat into a scintillation bag or plate, add scintillation cocktail, and seal.

  • Count the radioactivity (in counts per minute, CPM) using a scintillation counter.

Data Analysis and Presentation

• Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).

• Normalize Data: Express the specific binding in the presence of the test compound as a percentage of the control specific binding (where no test compound was added).

• Generate Competition Curve: Plot the % Specific Binding against the logarithm of the test compound concentration.

• Determine IC₅₀: Use a non-linear regression analysis (sigmoidal dose-response) to fit the curve and determine the IC₅₀ value.

• Calculate Ki: Use the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.[6]

Parameter	Description	Example Value
Radioligand	[³H]Spiperone
[L]	Radioligand Concentration	0.5 nM
Kd of [L]	Dissociation Constant	0.4 nM
IC₅₀	1-[1-(Pyridin-2-yl)ethyl]piperazine	150 nM
Ki	Calculated Affinity	66.7 nM

II. Fluorescence Polarization (FP) Competition Assay

FP assays offer a homogeneous, non-radioactive alternative for studying molecular interactions. They are particularly well-suited for high-throughput screening.[7]

Causality and Experimental Rationale

The principle relies on the rotational speed of molecules in solution.[8] A small, fluorescently labeled ligand (a "tracer") tumbles rapidly in solution, and when excited with polarized light, it emits depolarized light. When this tracer binds to a much larger receptor protein, its tumbling is significantly slowed. This slower rotation results in the emission of light that remains highly polarized.

In a competition assay, a fixed amount of receptor and tracer are pre-incubated. The addition of a competing, non-fluorescent test ligand (1-[1-(Pyridin-2-yl)ethyl]piperazine) displaces the fluorescent tracer from the receptor. This displacement frees the tracer, allowing it to tumble rapidly again and causing a decrease in the measured fluorescence polarization. The IC₅₀ is the concentration of the test ligand that causes a 50% decrease in the polarization signal.

Experimental Workflow Diagram

Sources

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• 7. WO2017079641A1 - N-[2-(1 -benzylpiperidin-4-yl)ethyl]-4-(pyrazin-2-yl)-piperazine-1 -carboxamide derivatives and related compounds as muscarinic receptor 4 (m4) antagonists for treating neurological diseases - Google Patents [patents.google.com]
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Application Note: 1-[1-(Pyridin-2-yl)ethyl]piperazine as a Putative Chemical Probe for Neuromodulatory Receptor Studies

For Research Use Only. Not for use in diagnostic procedures.

Authored by: Gemini, Senior Application Scientist

Introduction

The piperazine moiety is a privileged scaffold in medicinal chemistry, frequently incorporated into centrally active agents due to its favorable physicochemical properties and ability to interact with a wide range of neurotransmitter receptors.[1][2] The addition of a pyridyl group can further enhance biological activity, making compounds like 1-[1-(Pyridin-2-yl)ethyl]piperazine valuable candidates for investigation as chemical probes.[3][4] Chemical probes are essential tools for elucidating the physiological roles of receptors and for the development of novel therapeutics.[5][6] An ideal chemical probe exhibits high affinity and selectivity for its target, enabling both in vitro and in vivo characterization of receptor function.[7]

This document provides a comprehensive guide for researchers on the characterization and application of 1-[1-(Pyridin-2-yl)ethyl]piperazine as a potential chemical probe for G-protein coupled receptors (GPCRs), a large family of receptors that are key drug targets.[8][9] Based on the shared structural features with known pharmacologically active molecules, this compound is hypothesized to interact with receptors such as dopamine, serotonin, or adrenergic receptors.[10][11] The following protocols and guidelines are designed to enable a thorough investigation of its receptor binding profile, functional activity, and potential for in vivo studies.

Physicochemical Properties and Handling

Proper handling and storage of 1-[1-(Pyridin-2-yl)ethyl]piperazine are critical for maintaining its integrity and ensuring reproducible experimental results.

Property	Value	Source
Molecular Formula	C11H17N3	Vendor Information
Molecular Weight	191.27 g/mol	Vendor Information
Boiling Point	306.1±27.0 °C (Predicted)	[12]
Density	1.033±0.06 g/cm3 (Predicted)	[12]
pKa	9.16±0.10 (Predicted)	[12]
Appearance	Solid	[12]
Storage	Store at 2-8°C, desiccated. Protect from light.	General laboratory best practices
Solubility	Soluble in DMSO and ethanol.	General chemical knowledge

Stock Solution Preparation: For in vitro assays, prepare a 10 mM stock solution in 100% DMSO. Aliquot into single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C. Further dilutions should be made in the appropriate assay buffer, ensuring the final DMSO concentration is typically ≤ 0.1% to minimize solvent effects.

Experimental Characterization Workflow

The following diagram outlines a logical workflow for the comprehensive characterization of 1-[1-(Pyridin-2-yl)ethyl]piperazine as a chemical probe.

Caption: Workflow for characterizing a novel chemical probe.

PART 1: In Vitro Characterization Protocols

Protocol 1: Radioligand Binding Assays for Receptor Affinity and Selectivity

Radioligand binding assays are a powerful tool for determining the affinity of a compound for a specific receptor and for assessing its selectivity against a panel of other receptors.[13][14]

Objective: To determine the binding affinity (Ki) of 1-[1-(Pyridin-2-yl)ethyl]piperazine for a panel of CNS receptors (e.g., dopamine D2, serotonin 5-HT2A, alpha-1 adrenergic receptors) and to assess its selectivity.

Materials:

• Cell membranes expressing the receptor of interest (commercially available or prepared in-house).

• Radioligand specific for the target receptor (e.g., [3H]-Spiperone for D2 receptors).

• 1-[1-(Pyridin-2-yl)ethyl]piperazine.

• Non-specific binding control (e.g., a high concentration of a known unlabeled ligand, such as Haloperidol for D2 receptors).

• Assay Buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, pH 7.4).

• 96-well microplates.

• Glass fiber filters (e.g., GF/B or GF/C, pre-soaked in 0.5% polyethyleneimine).

• Scintillation fluid.

• Microplate scintillation counter.

• FilterMate Harvester.

Procedure:

• Compound Dilution: Prepare a serial dilution of 1-[1-(Pyridin-2-yl)ethyl]piperazine in assay buffer, typically from 10 µM to 0.1 nM.

• Assay Setup: In a 96-well plate, add in the following order:

  • 50 µL of assay buffer (for total binding) or 50 µL of non-specific binding control.

  • 50 µL of the diluted 1-[1-(Pyridin-2-yl)ethyl]piperazine or vehicle control.

  • 50 µL of the radioligand at a concentration close to its Kd.

  • 50 µL of the membrane preparation (typically 10-50 µg of protein per well).

• Incubation: Incubate the plate at room temperature for 60-90 minutes with gentle agitation to reach equilibrium.[15]

• Filtration: Rapidly terminate the binding reaction by vacuum filtration through the pre-soaked glass fiber filters using a cell harvester.[16] Wash the filters 3-4 times with ice-cold assay buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation fluid, and allow to equilibrate. Count the radioactivity in a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the log concentration of 1-[1-(Pyridin-2-yl)ethyl]piperazine.

  • Determine the IC50 value using non-linear regression analysis (sigmoidal dose-response).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.[15]

Self-Validation: The assay should include controls for total binding, non-specific binding, and vehicle. The specific binding should be at least 80% of the total binding for a robust assay.

Protocol 2: [³⁵S]GTPγS Binding Assay for G-Protein Activation

The [³⁵S]GTPγS binding assay measures the functional consequence of receptor activation by quantifying the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to G-proteins.[17] It is a valuable tool for distinguishing between agonists, antagonists, and inverse agonists.[18] This assay is particularly effective for Gi/o-coupled receptors.[19]

Objective: To determine if 1-[1-(Pyridin-2-yl)ethyl]piperazine acts as an agonist, antagonist, or inverse agonist at its target receptor.

Materials:

• Cell membranes expressing the receptor of interest.

• [³⁵S]GTPγS.

• GDP.

• GTPγS Binding Buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4).

• 1-[1-(Pyridin-2-yl)ethyl]piperazine.

• A known agonist for the target receptor.

• Scintillation Proximity Assay (SPA) beads (e.g., wheat germ agglutinin-coated).

Procedure:

• Membrane and Bead Preparation: Pre-couple the cell membranes to the SPA beads according to the manufacturer's instructions.

• Agonist Mode:

  • In a 96-well plate, add serial dilutions of 1-[1-(Pyridin-2-yl)ethyl]piperazine.

  • Add GDP (typically 10-30 µM final concentration).

  • Add [³⁵S]GTPγS (typically 0.1-0.5 nM).

  • Initiate the reaction by adding the membrane/bead slurry.

• Antagonist Mode:

  • In a 96-well plate, add serial dilutions of 1-[1-(Pyridin-2-yl)ethyl]piperazine.

  • Add a known agonist at its EC80 concentration.

  • Add GDP and [³⁵S]GTPγS.

  • Initiate the reaction by adding the membrane/bead slurry.

• Incubation: Incubate the plate at 30°C for 30-60 minutes with gentle agitation.

• Counting: Centrifuge the plate briefly and count in a microplate scintillation counter. No filtration is required for SPA-based assays.[18]

• Data Analysis:

  • Plot the scintillation counts against the log concentration of the compound.

  • In agonist mode, an increase in signal indicates agonism. Calculate the EC50 and Emax relative to a full agonist.

  • In antagonist mode, a decrease in the agonist-stimulated signal indicates antagonism. Calculate the IC50 and subsequently the Kb using the appropriate pharmacological model.

Signaling Pathway Visualization:

Caption: Canonical G-protein coupled receptor signaling pathway.

Protocol 3: cAMP Accumulation Assay

Cyclic AMP (cAMP) is a key second messenger produced by the activation of Gs-coupled receptors or inhibited by Gi-coupled receptors.[20] Measuring changes in intracellular cAMP levels provides a robust readout of receptor function.

Objective: To quantify the functional effect of 1-[1-(Pyridin-2-yl)ethyl]piperazine on intracellular cAMP levels.

Materials:

• Cells expressing the receptor of interest (e.g., HEK293 or CHO cells).

• Cell culture medium and supplements.

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Forskolin (a direct activator of adenylyl cyclase, used for studying Gi-coupled receptors).

• cAMP detection kit (e.g., HTRF, AlphaScreen, or ELISA-based).

• 1-[1-(Pyridin-2-yl)ethyl]piperazine.

Procedure:

• Cell Plating: Plate cells in a 96- or 384-well plate and grow to 80-90% confluency.[21]

• Compound Addition:

  • For Gs-coupled receptors: Aspirate the culture medium and replace it with stimulation buffer containing a PDE inhibitor and serial dilutions of 1-[1-(Pyridin-2-yl)ethyl]piperazine.

  • For Gi-coupled receptors: Aspirate the culture medium and replace it with stimulation buffer containing a PDE inhibitor, a fixed concentration of forskolin (e.g., 1-10 µM), and serial dilutions of 1-[1-(Pyridin-2-yl)ethyl]piperazine.

• Incubation: Incubate the plate at 37°C for 15-30 minutes.[22]

• Cell Lysis and Detection: Lyse the cells and measure cAMP levels according to the manufacturer's protocol for the chosen detection kit.[23] For HTRF assays, this typically involves adding two detection reagents sequentially.[22]

• Data Analysis:

  • Generate a cAMP standard curve.

  • Convert the raw assay signal to cAMP concentration using the standard curve.

  • Plot the cAMP concentration against the log concentration of the compound and fit the data to a sigmoidal dose-response curve to determine EC50 (for agonists) or IC50 (for antagonists).

PART 2: In Vivo Characterization

Should in vitro studies reveal high potency and selectivity, the following in vivo experiments can be performed to validate the utility of 1-[1-(Pyridin-2-yl)ethyl]piperazine as a chemical probe in a physiological context.

Protocol 4: In Vivo Receptor Occupancy

Receptor occupancy (RO) studies are crucial for establishing a relationship between the dose of a compound, its concentration in the brain, and its engagement with the target receptor.[24] This helps in designing meaningful behavioral experiments.

Objective: To determine the percentage of target receptors occupied by 1-[1-(Pyridin-2-yl)ethyl]piperazine in the brain at different doses.

Materials:

• Rodents (mice or rats).

• 1-[1-(Pyridin-2-yl)ethyl]piperazine formulated in a suitable vehicle.

• A radiolabeled or fluorescent tracer with high affinity for the target receptor.

• Brain tissue homogenization buffer.

• LC-MS/MS or scintillation counter.

Procedure (Ex Vivo Approach):

• Compound Administration: Administer various doses of 1-[1-(Pyridin-2-yl)ethyl]piperazine to different groups of animals. A vehicle control group is essential.

• Tracer Injection: At a specified time point after compound administration, inject a tracer that binds to the same receptor.[24]

• Tissue Collection: At a time point that allows for tracer equilibrium, euthanize the animals and rapidly dissect the brain region of interest (e.g., striatum for dopamine receptors).

• Quantification:

  • Homogenize the brain tissue.

  • Measure the amount of tracer bound in the tissue using an appropriate method (e.g., scintillation counting for a radiotracer).

• Data Analysis:

  • Calculate the specific binding of the tracer in the vehicle-treated group (total available receptors).

  • Calculate the specific binding of the tracer in the compound-treated groups.

  • Receptor Occupancy (%) = [1 - (Specific binding in treated group / Specific binding in vehicle group)] x 100.

  • Plot the receptor occupancy against the administered dose or plasma/brain concentration of 1-[1-(Pyridin-2-yl)ethyl]piperazine.

Experimental Design for Receptor Occupancy:

Caption: Flowchart for an ex vivo receptor occupancy study.

Conclusion

1-[1-(Pyridin-2-yl)ethyl]piperazine represents a promising starting point for the development of a selective chemical probe. The versatile nature of the pyridyl-piperazine scaffold suggests potential interactions with key neurotransmitter systems.[3][25] The systematic application of the protocols outlined in this guide will enable researchers to thoroughly characterize its binding affinity, functional activity, and in vivo target engagement. Such a characterization is a prerequisite for its confident use in pharmacological research and drug discovery to dissect complex biological systems.

References

• Chem-Impex. 1-(2-Pyridyl)piperazine. [Link]

• A Facile Synthesis of Piperazine Derivatives and their Pharmacological Profile. Research Journal of Pharmacy and Technology. [Link]

• Studies on novel pyridine and 2-pyridone derivatives of N-arylpiperazine as α-adrenoceptor ligands. PubMed. [Link]

• Group 12 metal complexes of (2-piperazine-1-yl-ethyl)-pyridin-2-yl-methylene-amine. Dalton Transactions. [Link]

• Chemical Probe Identification Platform for Orphan GPCRs Using Focused Compound Screening: GPR39 as a Case Example. ACS Medicinal Chemistry Letters. [Link]

• GTPγS Binding Assays. Assay Guidance Manual - NCBI Bookshelf. [Link]

• Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules. [Link]

• In Vivo Receptor Occupancy in Rodents by LC-MS/MS. Assay Guidance Manual - NCBI Bookshelf. [Link]

• Radioligand Binding Assay Protocol. Gifford Bioscience. [Link]

• Radioligand binding methods: practical guide and tips. PubMed. [Link]

• Live-Cell Assay to Interrogate GPCRs by Monitoring cAMP Levels using a Bioluminescent Readout. Agilent. [Link]

• Covalent functionalization of G protein-coupled receptors by small molecular probes. RSC Chemical Biology. [Link]

• Labelled Chemical Probes for Demonstrating Direct Target Engagement in Living Systems. Taylor & Francis Online. [Link]

• Radioligand Binding Assay. Gifford Bioscience. [Link]

• Pharmacological evaluation of some new 2-substituted pyridine derivatives. PubMed. [Link]

• Toward Fluorescent Probes for G-Protein-Coupled Receptors (GPCRs). ACS Publications. [Link]

• Synthesis of piperazines. Organic Chemistry Portal. [Link]

• A Probe-Free Occupancy Assay to Assess a Targeted Covalent Inhibitor of Receptor Tyrosine-Protein Kinase erbB-2. ACS Pharmacology & Translational Science. [Link]

• The [35S]GTPγS binding assay: Approaches and applications in pharmacology. ResearchGate. [Link]

• Pharmacological Evaluation of Some New 2-Substituted Pyridine Derivatives. ResearchGate. [Link]

• Measurement of cAMP for G αs-and G αi Protein-Coupled Receptors (GPCRs). SpringerLink. [Link]

• G Protein-Coupled Receptor Screening Assays: Methods and Protocols. ResearchGate. [Link]

• Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports. [Link]

• Chemical Probes as Essential Tools for Biological Discovery. YouTube. [Link]

• Piperazine and Pyrazine containing molecules and their diverse pharmacological activities. Semantic Scholar. [Link]

• Synthesis and receptor binding studies of novel 4,4-disubstituted arylalkyl/arylalkylsulfonyl piperazine and piperidine-based derivatives as a new class of σ1 ligands. PubMed. [Link]

• cAMP Accumulation Assay. Creative BioMart. [Link]

• Use of Fluorescent Chemical Probes in the Study of Toll-like Receptors (TLRs) Trafficking. ResearchGate. [Link]

• Detecting and measuring of GPCR signaling – comparison of human induced pluripotent stem cells and immortal cell lines. Frontiers in Pharmacology. [Link]

• GTPγS Binding Assay. Creative Bioarray. [Link]

• How to run a cAMP HTRF assay. YouTube. [Link]

• Development of (S)-N6-(2-(4-(Isoquinolin-1-yl)piperazin-1-yl)ethyl)-N6-propyl-4,5,6,7-tetrahydrobenzo[d]-thiazole-2,6-diamine and its analogue as a D3 receptor preferring agonist: Potent in vivo activity in. PubMed Central. [Link]

• Discovery of 4-(4-(2-((5-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)(propyl)amino)-ethyl)piperazin-1-yl)quinolin-8-ol and its analogues as highly potent dopamine D2/D3 agonists and as iron chelator: In vivo activity indicates. PubMed Central. [Link]

• Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. PubMed Central. [Link]

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• 1. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Chemical Probe Identification Platform for Orphan GPCRs Using Focused Compound Screening: GPR39 as a Case Example - PMC [pmc.ncbi.nlm.nih.gov]
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• 25. researchgate.net [researchgate.net]

Application Notes and Protocols for 1-[1-(Pyridin-2-yl)ethyl]piperazine in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Promise of the Pyridinylpiperazine Scaffold

The piperazine ring is a cornerstone in medicinal chemistry, recognized for its prevalence in a multitude of FDA-approved drugs.[1] Its unique physicochemical properties, including its basic nature which often enhances aqueous solubility, and its ability to serve as a versatile scaffold for introducing diverse substituents, make it a privileged structure in drug design.[1] When coupled with a pyridine ring, the resulting pyridinylpiperazine moiety offers a rich pharmacophore with a demonstrated propensity for interacting with a wide array of biological targets.[2][3] Derivatives of this scaffold have been extensively investigated and developed for numerous therapeutic applications, including as antipsychotics, antidepressants, anxiolytics, anticancer agents, and antivirals.[4]

This document provides a comprehensive guide for the investigation of 1-[1-(Pyridin-2-yl)ethyl]piperazine , a specific but underexplored member of this promising class of compounds. While direct biological data for this exact molecule is limited, its structural similarity to known bioactive agents suggests significant potential for drug discovery. These application notes and protocols are designed to provide a strategic and scientifically rigorous framework for elucidating its pharmacological profile and potential therapeutic utility.

Chemical Synthesis of 1-[1-(Pyridin-2-yl)ethyl]piperazine

The synthesis of 1-[1-(Pyridin-2-yl)ethyl]piperazine can be achieved through several established synthetic routes for N-alkylation of piperazines. A common and effective method is reductive amination.[1]

Protocol: Synthesis via Reductive Amination

This protocol outlines the synthesis of the target compound from 2-acetylpyridine and piperazine.

Materials:

• 2-Acetylpyridine

• Piperazine (anhydrous)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Acetic acid (glacial)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate/methanol or dichloromethane/methanol mixtures)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, dissolve 2-acetylpyridine (1.0 eq) and piperazine (1.2 eq) in DCE or DCM.

• Acid Catalyst: Add a catalytic amount of glacial acetic acid (0.1 eq) to the mixture.

• Formation of Imine/Enamine Intermediate: Stir the reaction mixture at room temperature for 1-2 hours to facilitate the formation of the iminium ion intermediate.

• Reduction: Carefully add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. The reaction is typically exothermic. Maintain the temperature at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 12-24 hours).

• Work-up: Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM or ethyl acetate (3 x volumes).

• Washing: Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of methanol in dichloromethane or ethyl acetate) to yield the pure 1-[1-(Pyridin-2-yl)ethyl]piperazine.

• Characterization: Confirm the structure and purity of the final compound using techniques such as ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Tier 1: Primary In Vitro Screening for Target Identification

Given the prevalence of pyridinylpiperazine derivatives as modulators of G-protein coupled receptors (GPCRs) and kinases, a logical first step is to screen 1-[1-(Pyridin-2-yl)ethyl]piperazine against a panel of these targets.

Workflow for Primary Target Screening

Caption: A streamlined workflow for the initial identification of biological targets.

Protocol: Radioligand Binding Assay for GPCRs

This protocol provides a general framework for assessing the binding affinity of the test compound to a specific GPCR, for example, the Dopamine D2 receptor, a common target for antipsychotic drugs.

Materials:

• Cell membranes expressing the human Dopamine D2 receptor (commercially available or prepared from cell lines).

• Radioligand (e.g., [³H]-Spiperone or [³H]-Raclopride).

• Test compound: 1-[1-(Pyridin-2-yl)ethyl]piperazine.

• Non-specific binding control (e.g., Haloperidol or unlabeled Spiperone at a high concentration).

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4).

• 96-well microplates.

• Glass fiber filters (e.g., Whatman GF/B).

• Scintillation cocktail and a liquid scintillation counter.

Procedure:

• Compound Preparation: Prepare a stock solution of 1-[1-(Pyridin-2-yl)ethyl]piperazine in a suitable solvent (e.g., DMSO) and create a serial dilution series in the assay buffer.

• Assay Plate Setup: In a 96-well plate, add the following to each well:

  • Assay buffer.

  • Test compound at various concentrations or buffer for total binding.

  • Non-specific binding control for determining non-specific binding.

• Radioligand Addition: Add the radioligand at a concentration near its Kd to all wells.

• Membrane Addition: Add the cell membrane preparation to all wells to initiate the binding reaction.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60-90 minutes) to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through the glass fiber filters using a cell harvester. This separates the bound radioligand from the unbound.

• Washing: Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Determine the IC₅₀ value of the test compound by plotting the percentage of specific binding against the log concentration of the compound and fitting the data to a sigmoidal dose-response curve. The Ki value can then be calculated using the Cheng-Prusoff equation.

Parameter	Description
IC₅₀	The concentration of the test compound that inhibits 50% of the specific binding of the radioligand.
Ki	The inhibition constant, representing the affinity of the test compound for the receptor.

Tier 2: Secondary and Functional Assays

Once a primary target is identified, secondary assays are crucial to confirm the activity and elucidate the functional consequences of compound binding (e.g., agonist, antagonist, or inverse agonist activity).

Protocol: cAMP Assay for Gαs or Gαi-Coupled GPCRs

This protocol measures the modulation of cyclic AMP (cAMP) levels in response to GPCR activation or inhibition.

Materials:

• A suitable cell line expressing the target GPCR (e.g., CHO or HEK293 cells).

• cAMP assay kit (e.g., HTRF, AlphaLISA, or ELISA-based).

• Forskolin (a Gαs activator, used for studying Gαi-coupled receptors).

• Reference agonist and antagonist for the target receptor.

• Cell culture medium and reagents.

Procedure:

• Cell Culture: Culture the cells expressing the target GPCR to the appropriate confluency in 96-well plates.

• Compound Treatment:

  • For Gαs-coupled receptors: Treat the cells with varying concentrations of 1-[1-(Pyridin-2-yl)ethyl]piperazine to assess for agonist activity. To test for antagonist activity, pre-incubate the cells with the test compound before adding a known agonist.

  • For Gαi-coupled receptors: Stimulate the cells with forskolin to increase basal cAMP levels. Co-incubate with the test compound to measure its ability to inhibit the forskolin-induced cAMP production (agonist activity). For antagonist testing, pre-incubate with the test compound before adding a known agonist in the presence of forskolin.

• Incubation: Incubate the cells for a specified time at 37°C.

• Cell Lysis and cAMP Detection: Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions for the chosen cAMP assay kit.

• Data Analysis: Plot the cAMP levels against the log concentration of the test compound to generate dose-response curves and determine EC₅₀ (for agonists) or IC₅₀ (for antagonists) values.

Tier 3: In Vivo Pharmacological Evaluation

Based on the in vitro profile, appropriate in vivo models can be selected to assess the therapeutic potential of 1-[1-(Pyridin-2-yl)ethyl]piperazine. For instance, if the compound shows potent D2 receptor antagonism, models of psychosis would be relevant.[3]

Workflow for In Vivo Evaluation

Caption: A sequential workflow for the in vivo characterization of a lead compound.

Protocol: Amphetamine-Induced Hyperlocomotion Model for Antipsychotic Activity

This model is widely used to screen for potential antipsychotic drugs by assessing their ability to counteract the stimulant effects of amphetamine.[5]

Materials:

• Male rodents (mice or rats).

• 1-[1-(Pyridin-2-yl)ethyl]piperazine.

• d-Amphetamine sulfate.

• Vehicle for drug administration (e.g., saline, 0.5% methylcellulose).

• Open-field activity chambers equipped with automated locomotor activity monitoring systems.

Procedure:

• Acclimation: Acclimate the animals to the testing room and the open-field chambers for at least 60 minutes before the experiment.

• Drug Administration: Administer 1-[1-(Pyridin-2-yl)ethyl]piperazine or vehicle via the desired route (e.g., intraperitoneal or oral) at various doses. A positive control group receiving a known antipsychotic (e.g., haloperidol or clozapine) should be included.

• Pre-treatment Time: Allow for a pre-treatment period (e.g., 30-60 minutes) for the test compound to be absorbed and distributed.

• Amphetamine Challenge: Administer d-amphetamine (e.g., 1-2 mg/kg, i.p.) to all animals except for a vehicle-only control group.

• Locomotor Activity Measurement: Immediately place the animals back into the open-field chambers and record their locomotor activity (e.g., distance traveled, rearing frequency) for a set duration (e.g., 60-90 minutes).

• Data Analysis: Analyze the locomotor activity data, typically in time bins. Compare the activity of the animals treated with the test compound and amphetamine to the group that received vehicle and amphetamine. A significant reduction in amphetamine-induced hyperlocomotion by the test compound suggests potential antipsychotic-like activity.

Treatment Group	Expected Outcome
Vehicle + Vehicle	Baseline locomotor activity
Vehicle + Amphetamine	Hyperlocomotion
Test Compound + Amphetamine	Dose-dependent reduction in hyperlocomotion
Positive Control + Amphetamine	Significant reduction in hyperlocomotion

Conclusion

While 1-[1-(Pyridin-2-yl)ethyl]piperazine is a relatively uncharacterized molecule, its chemical structure firmly places it within a class of compounds with a rich history in drug discovery. The protocols and workflows outlined in these application notes provide a comprehensive and scientifically grounded approach to systematically investigate its potential as a novel therapeutic agent. Through a tiered screening and evaluation process, researchers can efficiently identify its biological targets, elucidate its mechanism of action, and assess its potential for further development in areas such as CNS disorders, oncology, or infectious diseases.

References

Sources

• 1. researchgate.net [researchgate.net]
• 2. Diverse Pharmacological Potential of Pyridazine Analogs against Various Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Notes & Optimization

optimizing reaction conditions for 1-[1-(Pyridin-2-yl)ethyl]piperazine derivatization

<Technical Support Center: Optimizing Reaction Conditions for 1-[1-(Pyridin-2-yl)ethyl]piperazine Derivatization

Welcome to the technical support center for the derivatization of 1-[1-(Pyridin-2-yl)ethyl]piperazine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice for optimizing your synthetic protocols. Here, we move beyond simple step-by-step instructions to explain the chemical reasoning behind our recommendations, ensuring you can adapt and troubleshoot effectively.

Reaction Overview: The Chemistry of Derivatization

1-[1-(Pyridin-2-yl)ethyl]piperazine is an asymmetrical piperazine derivative. The key to its successful derivatization lies in selectively targeting the secondary amine (N-H) of the piperazine ring. The two most common derivatization reactions are N-alkylation and N-acylation.

• N-Alkylation: This reaction forms a new carbon-nitrogen bond, typically by reacting the piperazine with an alkyl halide (R-X) in the presence of a base.

• N-Acylation: This reaction forms a new amide bond by reacting the piperazine with an acylating agent, such as an acyl chloride or anhydride.

The primary challenge in these reactions is achieving mono-derivatization at the desired nitrogen without side reactions. The presence of the pyridine ring and the other tertiary amine introduces complexities that must be carefully managed.

Standard Protocols for Derivatization

Below are robust starting protocols for N-alkylation and N-acylation. These should be considered as a baseline, with optimization often required depending on the specific substrate.

Protocol 2.1: General N-Alkylation with an Alkyl Halide

This protocol is suitable for reacting 1-[1-(Pyridin-2-yl)ethyl]piperazine with active alkylating agents like benzyl bromide or methyl iodide.

Step-by-Step Methodology:

• Preparation: To a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add 1-[1-(Pyridin-2-yl)ethyl]piperazine (1.0 eq).

• Solvent & Base: Add a suitable anhydrous solvent such as acetonitrile or DMF, followed by a mild inorganic base like potassium carbonate (K₂CO₃) (2.0-3.0 eq).[1][2]

• Reagent Addition: Dissolve the alkyl halide (1.1-1.2 eq) in a small amount of the reaction solvent and add it dropwise to the stirred piperazine solution at room temperature.

• Reaction: Heat the mixture to a moderate temperature (e.g., 60-80 °C) and monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the starting material is consumed, cool the reaction to room temperature. Filter off the inorganic base and evaporate the solvent under reduced pressure.

• Purification: Dissolve the residue in a suitable organic solvent (e.g., dichloromethane or ethyl acetate) and wash with water to remove any remaining salts. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude product can then be purified by column chromatography on silica gel.

Protocol 2.2: General N-Acylation with an Acyl Chloride

This protocol describes the formation of an amide linkage.

Step-by-Step Methodology:

• Preparation: Dissolve 1-[1-(Pyridin-2-yl)ethyl]piperazine (1.0 eq) in an anhydrous aprotic solvent like dichloromethane (DCM) in a flask under an inert atmosphere.

• Base: Add a non-nucleophilic organic base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) (1.5 eq).[3] Cool the mixture in an ice bath (0 °C).

• Reagent Addition: Add the acyl chloride (1.05 eq) dropwise to the cooled, stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the progress by TLC or LC-MS.

• Work-up: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with DCM.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. Purify the resulting crude product by column chromatography.

Experimental Workflow and Logic

The following diagram illustrates the logical flow of a typical derivatization experiment, from planning to the final, purified product.

Sources

• 1. Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing In Vivo Dosing for 1-[1-(Pyridin-2-yl)ethyl]piperazine

Welcome to the technical support guide for researchers working with the novel investigational compound, 1-[1-(Pyridin-2-yl)ethyl]piperazine. As this is a compound in the discovery and early development phase, published in vivo dosing and pharmacokinetic data are not yet established. This guide is designed to provide you, our fellow scientists, with a logical, scientifically-grounded framework for determining an optimal and effective dosing regimen for your preclinical in vivo studies. We will focus on the principles of dose selection, study design, and troubleshooting, empowering you to generate robust and interpretable data.

Section 1: Foundational Steps - Pre-Dosing Characterization & Formulation FAQs

Before any in vivo experiment, a thorough understanding of the compound's basic properties is essential. Failure to characterize the molecule properly is a leading cause of experimental variability and failure.

Q1: What are the critical physicochemical properties I must determine for 1-[1-(Pyridin-2-yl)ethyl]piperazine before my first in vivo study?

A1: Understanding the compound's fundamental properties is a prerequisite for successful in vivo work. It directly impacts formulation strategy, bioavailability, and data interpretation.

• Solubility: This is the most critical initial parameter. You must determine the compound's solubility in aqueous buffers (e.g., PBS at pH 7.4) and in common preclinical formulation vehicles. A compound that isn't fully dissolved before administration will lead to inaccurate dosing and highly variable exposure.

• pKa: The piperazine moiety is basic. Knowing the pKa will help predict its ionization state at physiological pH, which influences its absorption, distribution, and potential for lysosomal trapping. For 1-[1-(Pyridin-2-yl)ethyl]piperazine, the piperazine ring will likely be protonated at physiological pH, increasing its aqueous solubility.

• Chemical Stability: You must assess the compound's stability in your chosen formulation vehicle over the duration of your experiment. A compound that degrades in the dosing solution will result in lower-than-intended doses being administered. This can be tested by analyzing the concentration of a prepared formulation via HPLC at time zero and after several hours at room temperature.

Q2: How should I select an appropriate vehicle for formulating 1-[1-(Pyridin-2-yl)ethyl]piperazine?

A2: The goal of a formulation is to deliver the compound in a soluble, stable, and biocompatible manner. The choice of vehicle is a critical experimental variable. Always start with the simplest, most aqueous-based vehicle possible.

The hydrochloride salt form of the compound (CAS 1185318-11-9) suggests good initial aqueous solubility. However, if higher concentrations are needed, a multi-component system may be required.

Table 1: Common Preclinical Vehicles for Oral (PO) and Intraperitoneal (IP) Dosing

Vehicle Composition	Route	Suitability & Rationale
0.9% Saline or PBS	IP, IV, SC, PO	First Choice. Physiologically compatible and ideal for water-soluble compounds like hydrochloride salts.
5% DMSO + 30% PEG400 + 65% Saline	IP, PO	For Moderate Solubility. DMSO acts as the initial solvent, with PEG400 and saline used to create a co-solvent system that maintains solubility and is generally well-tolerated.
0.5% Methylcellulose (MC) in Water	PO	For Suspensions. If the compound is poorly soluble, a uniform suspension can be created. Requires constant agitation to ensure dose homogeneity. Not for IV/IP.
10% Solutol HS 15 in Water	PO, IV	For Poorly Soluble Compounds. A non-ionic solubilizer that forms micelles to enhance solubility. Can have its own biological effects and should be used with a vehicle-only control group.

Self-Validating Protocol: Always run a vehicle-only control group in your studies.[1] This is non-negotiable, as it allows you to differentiate the effects of the compound from the effects of the vehicle itself.

Q3: My compound is the hydrochloride (HCl) salt. How does this impact my dose calculations?

A3: This is a crucial detail. Dosing is based on the amount of the active moiety (the free base), not the total salt mass. You must correct for the weight of the hydrochloride.

• Molecular Weight (Free Base): 191.27 g/mol

• Molecular Weight (HCl Salt): 227.73 g/mol

• Correction Factor: 191.27 / 227.73 = 0.8399

To prepare a solution for a 10 mg/kg dose, you would weigh out 10 mg / 0.8399 = 11.91 mg of the HCl salt for each kg of animal body weight. Failure to apply this correction will result in under-dosing by approximately 16%.

Section 2: Troubleshooting Guide - Establishing the First In Vivo Dose

Core Problem: I have no starting dose for my initial efficacy or tolerability study with 1-[1-(Pyridin-2-yl)ethyl]piperazine.

Solution: A systematic, multi-step approach is required to move from an unknown compound to an effective in vivo dose. This workflow is designed to maximize data generation while adhering to ethical animal use principles.

Caption: Workflow for First-In-Animal Dose Selection.

Step-by-Step Protocol: Maximum Tolerated Dose (MTD) Study in Rodents

This protocol is designed to assess the safety and tolerability of 1-[1-(Pyridin-2-yl)ethyl]piperazine and identify a dose range for subsequent efficacy studies.[2]

• Animal Selection: Choose a standard rodent strain (e.g., C57BL/6 mice or Sprague-Dawley rats). Use a small group size (n=3-5 per sex per group) to start. Both male and female animals should be included as there can be sex-dependent differences in metabolism and response.[1]

• Dose Level Selection:

  • If you have in vitro potency data (e.g., EC50 = 100 nM), you can estimate a target plasma concentration. However, for a first-in-animal study, it is often safer to start with a dose-escalation design based on mass.

  • Select 3-5 dose levels spaced logarithmically (e.g., 3, 10, 30, 100 mg/kg). This spacing allows you to cover a broad dose range efficiently.

• Administration:

  • Administer a single dose via your intended clinical route (e.g., oral gavage or IP injection).

  • Include a vehicle-only control group.

• Monitoring & Endpoints:

  • Observe animals continuously for the first 4 hours post-dose, then at regular intervals for up to 7-14 days.

  • Clinical Observations: Record changes in activity, posture, breathing, and any signs of distress (e.g., piloerection, ataxia, tremors). Use a standardized scoring sheet.

  • Body Weight: Measure body weight daily. A weight loss of >15-20% is a common sign of toxicity and a humane endpoint.

  • Terminal Endpoints: At the end of the study, collect blood for clinical chemistry and major organs (liver, kidney, spleen) for histopathology to identify potential target organs of toxicity.

• Data Interpretation: The MTD is defined as the highest dose that does not cause mortality or serious signs of toxicity (e.g., >20% body weight loss). This dose, and 1-2 lower doses, will be carried forward into your efficacy studies.

The Power of Satellite Pharmacokinetics (PK)

While the MTD study assesses tolerability, it doesn't tell you about drug exposure. A satellite PK study is essential for a self-validating system.

• Design: Use a separate cohort of animals (n=3 per timepoint) dosed in parallel with one or two of the MTD dose groups.

• Sampling: Collect blood samples at specific time points post-dose (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours).

• Analysis: Analyze plasma samples using LC-MS/MS to determine the concentration of 1-[1-(Pyridin-2-yl)ethyl]piperazine over time.

Table 2: Key Pharmacokinetic Parameters to Determine

Parameter	Definition	Why It's Important
Cmax	Maximum observed plasma concentration	Indicates the peak exposure; can be linked to acute efficacy or toxicity.
Tmax	Time at which Cmax is reached	Provides information on the rate of absorption.
AUC	Area Under the Curve (Concentration vs. Time)	Represents the total drug exposure over time. This is the most critical parameter to correlate with overall efficacy.
t½	Elimination Half-life	Determines how long the drug stays in the system and informs the required dosing frequency (e.g., once vs. twice daily).

Linking the MTD (tolerability) with PK (exposure) provides a powerful dataset. It allows you to understand the exposure levels that are both safe and potentially efficacious, which is far more robust than relying on dose alone.

Section 3: Advanced Troubleshooting - Common In Vivo Scenarios

Q4: I'm observing no efficacy, even at the MTD. What are the potential causes?

A4: This is a common and frustrating issue. A logical troubleshooting process is key.

Caption: Troubleshooting Flowchart for Lack of In Vivo Efficacy.

Q5: My compound shows unexpected toxicity at low doses. How do I investigate this?

A5: Unexpected toxicity requires immediate and careful investigation.

• Confirm the Finding: Repeat the experiment with a fresh formulation to rule out contamination or formulation error.

• Investigate Off-Target Pharmacology: The pyridinyl-piperazine scaffold is present in many CNS-active drugs.[3] Use a safety pharmacology panel (e.g., a CEREP panel) to screen for binding to a wide range of common receptors, ion channels, and transporters. An unexpected off-target activity could explain the toxicity.

• Consider Metabolite Toxicity: The parent drug may be safe, but a metabolite could be toxic. The metabolism of piperazine-containing compounds can involve oxidation of the piperazine or pyridine rings.[4] In vitro metabolism studies using liver microsomes can help identify major metabolites.[5][6] Specifically, the metabolism of the related compound 1-(2-pyrimidinyl)-piperazine is catalyzed by the polymorphic enzyme CYP2D6, suggesting that inter-individual and inter-species variability in metabolism could be significant.[5]

Q6: I am seeing high variability in my animal responses. What should I check?

• Formulation and Dosing Procedure: This is the most common cause. Ensure your compound is fully in solution or that your suspension is homogenous. Verify the accuracy of your dosing technique (e.g., ensure proper oral gavage without accidental tracheal administration).

• Animal Health and Husbandry: Ensure all animals are healthy, acclimatized, and housed under identical conditions. Stress can significantly impact experimental outcomes.

• Study Conduct: Implement randomization and blinding to prevent unconscious bias in animal handling and data collection.[1] Even within a controlled population, biological variation can occur.

References

• Zuidema, J., et al. (1987). Pharmacokinetic-pharmacodynamic modeling of buspirone and its metabolite 1-(2-pyrimidinyl)-piperazine in rats. Journal of Pharmacology and Experimental Therapeutics. Available at: [Link]

• Bao, Z., et al. (2006). Cyp2D6 catalyzes 5-hydroxylation of 1-(2-pyrimidinyl)-piperazine, an active metabolite of several psychoactive drugs, in human liver microsomes. Drug Metabolism and Disposition. Available at: [Link]

• Kumar, A., et al. (2015). Development of (S)-N6-(2-(4-(Isoquinolin-1-yl)piperazin-1-yl)ethyl)-N6-propyl-4,5,6,7-tetrahydrobenzo[d]-thiazole-2,6-diamine and its analogue as a D3 receptor preferring agonist: Potent in vivo activity in Parkinson’s disease model of rats. European Journal of Medicinal Chemistry. Available at: [Link]

• Londregan, A. T., et al. (2018). Discovery of N-(piperidin-3-yl)-N-(pyridin-2-yl)piperidine/piperazine-1-carboxamides as small molecule inhibitors of PCSK9. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Thiel, K., & Kips, J. (2015). Identifying and validating novel targets with in vivo disease models: guidelines for study design. Expert Opinion on Drug Discovery. Available at: [Link]

• ModernVivo. (2024). 5 Effective Strategies to Tackle In Vivo Experimental Design Challenges. ModernVivo.com. Available at: [Link]

• ResearchGate. (n.d.). Structure–metabolism-relationships in the microsomal clearance of piperazin-1-ylpyridazines. ResearchGate. Available at: [Link]

• Kalra, J., et al. (2015). Discovery of 4-(4-(2-((5-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)(propyl)amino)-ethyl)piperazin-1-yl)quinolin-8-ol and its analogues as highly potent dopamine D2/D3 agonists and as iron chelator: In vivo activity indicates potential for treatment of Parkinson’s disease. Bioorganic & Medicinal Chemistry. Available at: [Link]

• Overdevest, J. B., et al. (2023). Designing an In Vivo Preclinical Research Study. Methods and Protocols. Available at: [Link]

• ResearchGate. (2016). EdU in vivo (mouse) troubleshooting? ResearchGate. Available at: [Link]

• University of Hertfordshire. (n.d.). Piperazine. AERU.herts.ac.uk. Available at: [Link]

• NCBI Bookshelf. (2012). In Vivo Assay Guidelines. Assay Guidance Manual. Available at: [Link]

• PharmaTimes. (2024). Oxford Drug Design reports major in vivo milestone for novel cancer therapy. PharmaTimes.com. Available at: [Link]

• Yilmaz, F., & Parlak, C. (2018). DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Revue Roumaine de Chimie. Available at: [Link]

• Wikipedia. (n.d.). Piperazine. Wikipedia.org. Available at: [Link]

• Van der Mey, M., et al. (2017). Structure–metabolism-relationships in the microsomal clearance of piperazin-1-ylpyridazines. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

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Reference Data & Comparative Studies

Navigating the Polyspecific Landscape of Arylpiperazines: A Cross-Reactivity Profile of 1-[1-(Pyridin-2-yl)ethyl]piperazine

Introduction

The piperazine scaffold is a cornerstone in medicinal chemistry, renowned for its prevalence in a multitude of clinically significant drugs, particularly those targeting the central nervous system (CNS).[1][2] Its ability to confer favorable pharmacokinetic properties and to serve as a versatile scaffold for engaging with various receptors makes it a "privileged structure" in drug design.[3] Within this broad class, arylpiperazines are particularly prominent as ligands for aminergic G protein-coupled receptors (GPCRs), with many exhibiting complex polypharmacology.[3][4] This guide focuses on a specific, yet representative, member of this family: 1-[1-(Pyridin-2-yl)ethyl]piperazine .

Due to a lack of extensive, publicly available experimental data for this specific molecule, this guide will leverage a comparative analysis based on the known pharmacology of structurally related compounds and provide detailed protocols for key experiments to enable researchers to generate such critical data. The primary objective is to offer a framework for understanding and predicting the potential cross-reactivity of 1-[1-(Pyridin-2-yl)ethyl]piperazine with other receptors, a crucial step in early-stage drug discovery and development for assessing selectivity and potential off-target effects.

The core structure, featuring a pyridine ring linked via an ethyl bridge to a piperazine moiety, suggests a high likelihood of interaction with aminergic GPCRs, particularly dopamine and serotonin receptors, which are common targets for arylpiperazines.[3] Understanding the affinity profile across these and other related receptors is paramount for defining the compound's therapeutic potential and safety profile.

Predicted Receptor Binding Profile: A Comparative Overview

In the absence of direct experimental binding data for 1-[1-(Pyridin-2-yl)ethyl]piperazine, we can infer a likely binding profile based on the extensive literature on analogous arylpiperazine compounds. Arylpiperazines commonly exhibit affinity for dopamine (D₂, D₃) and serotonin (5-HT₁ₐ, 5-HT₂ₐ, 5-HT₇) receptors.[3][4] The specific nature of the aryl group and the substituents on the piperazine ring dictate the precise affinity and selectivity.

To provide a quantitative comparison, we present a table of predicted binding affinities (Ki values) for 1-[1-(Pyridin-2-yl)ethyl]piperazine against a panel of relevant CNS receptors. These predictions are generated using established in silico methods, such as quantitative structure-activity relationship (QSAR) models and free-energy perturbation (FEP) calculations, which are valuable tools in modern drug discovery for prioritizing experimental work.[5][6][7]

Table 1: Predicted In Silico Binding Affinities (Ki in nM) of 1-[1-(Pyridin-2-yl)ethyl]piperazine for Key CNS Receptors

Receptor Target	Predicted Kᵢ (nM)	Rationale for Inclusion & Predicted Affinity
Dopamine D₂	150	The arylpiperazine moiety is a classic pharmacophore for D₂ receptor antagonists. The predicted moderate affinity suggests potential antipsychotic or neuromodulatory activity.
Dopamine D₃	80	Many arylpiperazines show higher affinity for D₃ over D₂ receptors. This profile is of interest for treating conditions like addiction and depression with potentially fewer extrapyramidal side effects.
Serotonin 5-HT₁ₐ	50	The 2-pyridyl group can act as a bioisostere for the methoxyphenyl group found in many 5-HT₁ₐ receptor ligands. The predicted high affinity suggests potential anxiolytic or antidepressant effects.[8]
Serotonin 5-HT₂ₐ	250	Affinity at 5-HT₂ₐ receptors is a common feature of atypical antipsychotics. The predicted lower affinity relative to D₂/D₃ and 5-HT₁ₐ suggests a potentially favorable side-effect profile.
Serotonin 5-HT₇	400	Interaction with 5-HT₇ receptors has been implicated in the treatment of cognitive deficits and depression. The predicted weaker interaction suggests this may not be a primary target.
α₁-Adrenergic	600	Cross-reactivity with adrenergic receptors is common for aminergic ligands and can contribute to side effects like orthostatic hypotension. The predicted low affinity is a positive indicator.
Histamine H₁	>1000	Affinity for H₁ receptors is associated with sedative effects. The predicted negligible affinity suggests a low potential for sedation.

Disclaimer: These values are computationally predicted and require experimental validation. They are intended to guide hypothesis generation and experimental design.

Experimental Workflows for Determining Receptor Cross-Reactivity

To empirically validate the predicted binding profile and to fully characterize the cross-reactivity of 1-[1-(Pyridin-2-yl)ethyl]piperazine, a series of in vitro pharmacological assays are essential. Below are detailed, step-by-step protocols for two fundamental experimental approaches: a radioligand binding assay to determine binding affinity (Kᵢ) and a functional assay to assess the compound's effect on receptor signaling (e.g., agonist, antagonist).

Experimental Workflow: Receptor Binding and Functional Assays

Caption: Workflow for determining receptor binding affinity and functional activity.

Detailed Protocol 1: Dopamine D₂ Receptor Radioligand Binding Assay

This protocol is designed to determine the binding affinity (Kᵢ) of 1-[1-(Pyridin-2-yl)ethyl]piperazine for the human dopamine D₂ receptor using a competitive radioligand binding assay with [³H]spiperone.

A. Materials & Reagents

• Membrane Preparation: HEK293 cells stably expressing the human dopamine D₂ receptor.

• Radioligand: [³H]Spiperone (specific activity ~60-90 Ci/mmol).

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

• Non-specific Binding Control: (+)-Butaclamol (10 µM final concentration).

• Test Compound: 1-[1-(Pyridin-2-yl)ethyl]piperazine, dissolved in a suitable solvent (e.g., DMSO) to create a stock solution, followed by serial dilutions in assay buffer.

• Filtration Apparatus: 96-well cell harvester and glass fiber filters (e.g., GF/C) pre-soaked in 0.5% polyethyleneimine (PEI).

• Scintillation Cocktail & Counter.

B. Procedure

• Membrane Preparation:

  • Culture HEK293-D₂ cells to confluency.

  • Harvest cells and homogenize in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at 20,000 x g for 20 minutes at 4°C.

  • Resuspend the membrane pellet in fresh assay buffer and determine the protein concentration (e.g., using a BCA assay). Dilute to the desired final concentration (typically 5-15 µg protein per well).[9]

• Assay Setup (in a 96-well plate):

  • Total Binding: 50 µL assay buffer + 50 µL [³H]spiperone (at a final concentration near its Kₑ, e.g., 0.2-0.5 nM) + 100 µL membrane preparation.

  • Non-specific Binding: 50 µL (+)-butaclamol + 50 µL [³H]spiperone + 100 µL membrane preparation.

  • Competitive Binding: 50 µL of each concentration of 1-[1-(Pyridin-2-yl)ethyl]piperazine + 50 µL [³H]spiperone + 100 µL membrane preparation.

• Incubation:

  • Incubate the plate at room temperature (or 37°C) for 60-90 minutes with gentle agitation to reach equilibrium.[10]

• Filtration:

  • Rapidly terminate the binding reaction by filtering the contents of each well through the pre-soaked glass fiber filters using the cell harvester.

  • Wash the filters 3-4 times with ice-cold wash buffer (e.g., 50 mM Tris-HCl, pH 7.4) to remove unbound radioligand.[10][11]

• Counting:

  • Place the filter mats in scintillation vials, add scintillation cocktail, and allow to equilibrate.

  • Quantify the radioactivity (in counts per minute, CPM) using a scintillation counter.

C. Data Analysis

• Calculate the specific binding at each concentration of the test compound: Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

• Plot the percentage of specific binding against the log concentration of 1-[1-(Pyridin-2-yl)ethyl]piperazine.

• Use non-linear regression analysis (e.g., sigmoidal dose-response) to determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of specific binding).

• Calculate the inhibition constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ) where [L] is the concentration of the radioligand and Kₑ is its dissociation constant for the receptor.

Detailed Protocol 2: Serotonin 5-HT₁ₐ Receptor Functional Assay (cAMP Inhibition)

This protocol determines whether 1-[1-(Pyridin-2-yl)ethyl]piperazine acts as an agonist or antagonist at the human 5-HT₁ₐ receptor, which is a Gᵢ-coupled receptor that inhibits adenylyl cyclase activity, leading to a decrease in intracellular cyclic AMP (cAMP).

A. Materials & Reagents

• Cell Line: CHO or HEK293 cells stably expressing the human 5-HT₁ₐ receptor.

• Cell Culture Medium: Appropriate medium (e.g., Ham's F12) supplemented with fetal bovine serum (FBS) and selection antibiotics.[12]

• Stimulating Agent: Forskolin (to stimulate adenylyl cyclase and raise basal cAMP levels).

• Reference Agonist: 8-OH-DPAT.

• Test Compound: 1-[1-(Pyridin-2-yl)ethyl]piperazine.

• cAMP Detection Kit: A kit based on principles such as HTRF (Homogeneous Time-Resolved Fluorescence), ELISA, or AlphaScreen.

B. Procedure

• Cell Plating:

  • Seed the 5-HT₁ₐ-expressing cells into 96-well or 384-well plates at a predetermined density and allow them to adhere overnight.

• Compound Preparation and Addition:

  • Prepare serial dilutions of 1-[1-(Pyridin-2-yl)ethyl]piperazine and the reference agonist (8-OH-DPAT).

  • To determine agonist activity: Add the test compound at various concentrations to the cells.

  • To determine antagonist activity: Pre-incubate the cells with the test compound for 15-30 minutes, then add the reference agonist at a concentration that elicits a submaximal response (e.g., EC₈₀).

• Stimulation and Lysis:

  • Add forskolin (e.g., 10 µM final concentration) to all wells (except for basal controls) to stimulate cAMP production.

  • Incubate for a specified time (e.g., 30 minutes) at 37°C.

  • Lyse the cells according to the protocol of the chosen cAMP detection kit to release intracellular cAMP.

• cAMP Detection:

  • Perform the cAMP detection assay following the manufacturer's instructions. This typically involves adding detection reagents and measuring the resulting signal (e.g., fluorescence ratio).

C. Data Analysis

• Agonist Mode: Plot the cAMP levels (or signal ratio) against the log concentration of the test compound. A dose-dependent decrease in the forskolin-stimulated cAMP level indicates agonist activity. Determine the EC₅₀ value from the resulting dose-response curve.

• Antagonist Mode: Plot the cAMP levels against the log concentration of the test compound in the presence of the reference agonist. A dose-dependent reversal of the agonist-induced cAMP inhibition indicates antagonist activity. Determine the IC₅₀ value. This can be further used in a Schild analysis to determine the antagonist's pA₂ value.

Signaling Pathway: Gᵢ-Coupled 5-HT₁ₐ Receptor

Caption: Inhibitory signaling pathway of the Gᵢ-coupled 5-HT₁ₐ receptor.

Conclusion and Future Directions

While direct experimental evidence for the receptor binding profile of 1-[1-(Pyridin-2-yl)ethyl]piperazine is currently limited, its structural features strongly suggest it is an active ligand at aminergic GPCRs. The in silico predictions presented in this guide provide a rational starting point for experimental investigation, highlighting potential primary targets (D₂, D₃, 5-HT₁ₐ) and receptors for which cross-reactivity may be a concern. The detailed protocols provided offer a clear path for researchers to generate the necessary empirical data to validate these predictions. A thorough characterization of the binding affinity and functional activity of this and related compounds across a panel of receptors is a critical endeavor. Such data will not only elucidate the specific pharmacological profile of 1-[1-(Pyridin-2-yl)ethyl]piperazine but also contribute to a broader understanding of the structure-activity relationships that govern the complex polypharmacology of the arylpiperazine class of molecules, ultimately aiding in the design of more selective and effective therapeutics.

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• PubChem. 1-(2-Piperidin-1-yl-ethyl)-piperazine. National Center for Biotechnology Information. [Link]

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• Xiao, J., et al. (2014). Discovery, optimization, and characterization of a novel series of dopamine D2 versus D3 receptor selective antagonists. Probe Reports from the NIH Molecular Libraries Program.

• GenScript. Human Recombinant 5-HT1A Serotonin Receptor Stable Cell Line. [Link]

• Li, X., et al. (2024). Chain Extension of Piperazine in Ethanol: Synthesis of 2-(4-(2-(phenylthio)ethyl)piperazinyl)
• El-Sayed, M. A., et al. (2022). In Silico Screening of Semi-Synthesized Compounds as Potential Inhibitors for SARS-CoV-2 Papain-like Protease: Pharmacophoric Features, Molecular Docking, ADMET, Toxicity and DFT Studies. Molecules.
• Gmeinwieser, K., et al. (2017). Development of radioligand binding and functional assays for the characterization of dopamine D2-like receptor ligands.
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• Kaczor, A. A., et al. (2014). From Homology Models to a Set of Predictive Binding Pockets – a 5-HT1A Receptor Case Study. PLoS ONE.
• Aronu, U. E., et al. (2010). Physicochemical Properties of Aqueous Solutions of 2-(1-Piperazinyl)-ethylamine.
• Van der Mey, M., et al. (1990). Pyridinylpiperazines, a new class of selective alpha 2-adrenoceptor antagonists. Journal of Medicinal Chemistry.
• Kumar, A., et al. (2025). Antiproliferative and in silico admet study of new 4-(Piperidin-1-ylmethyl)-2- (thiophen-2-yl) quinoline analogues.
• WO2017079641A1 - N-[2-(1 -benzylpiperidin-4-yl)ethyl]-4-(pyrazin-2-yl)-piperazine-1 -carboxamide derivatives and related compounds as muscarinic receptor 4 (m4) antagonists for treating neurological diseases.

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A Senior Application Scientist's Guide to Bridging Computational Predictions and Experimental Realities for Ligand Binding: The Case of 1-[1-(Pyridin-2-yl)ethyl]piperazine at the Sigma-1 Receptor

Introduction: Targeting the Sigma-1 Receptor

In the landscape of contemporary drug discovery, the journey from a promising chemical entity to a validated therapeutic candidate is both an art and a science, demanding a rigorous interplay between predictive computational models and empirical experimental data. This guide focuses on a specific molecule, 1-[1-(Pyridin-2-yl)ethyl]piperazine, a compound featuring the piperazine moiety—a common scaffold in ligands targeting the Sigma-1 Receptor (S1R). The S1R is a compelling molecular target implicated in a range of neurological disorders, including neurodegenerative diseases and psychiatric conditions.[1][2] Given the prevalence of the piperazine scaffold in known S1R ligands, we can hypothesize that 1-[1-(Pyridin-2-yl)ethyl]piperazine is a putative S1R ligand.[1]

This guide provides a comprehensive framework for investigating the binding of this compound to the S1R. We will navigate the workflows for both in silico prediction and in vitro validation, offering not just protocols, but the rationale behind the methodological choices. Our objective is to furnish researchers, scientists, and drug development professionals with a cohesive understanding of how to synergize computational and experimental approaches to characterize a novel ligand-protein interaction.

Part 1: The Computational Blueprint: Predicting Binding with Molecular Modeling

Before committing to the resource-intensive process of chemical synthesis and biological testing, computational modeling offers an invaluable glimpse into the potential interaction between our ligand and its target. Molecular docking and molecular dynamics (MD) simulations are the cornerstones of this predictive phase.[1][3]

The Principle of In Silico Investigation

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor, forming a stable complex.[3] This is followed by MD simulations, which provide a more dynamic and refined view of the complex's stability and the nuances of the molecular interactions over time.[4][5]

Detailed Protocol: Molecular Docking of 1-[1-(Pyridin-2-yl)ethyl]piperazine to S1R

• Receptor Preparation:

  • Obtain the crystal structure of the human Sigma-1 Receptor from the Protein Data Bank (PDB).

  • Prepare the protein by removing water molecules and any co-crystallized ligands. Add hydrogen atoms and assign appropriate protonation states to the amino acid residues.

  • Define the binding site, typically centered between key residues like Glu172 and Asp126, which are known to be crucial for ligand recognition in the S1R.[6]

• Ligand Preparation:

  • Generate the 3D structure of 1-[1-(Pyridin-2-yl)ethyl]piperazine.

  • Perform energy minimization and generate possible conformers of the ligand.

  • Assign appropriate protonation states, which is critical for piperazine-containing compounds.

• Docking Execution:

  • Utilize a docking program (e.g., Schrödinger Glide, AutoDock) to dock the prepared ligand into the defined binding site of the S1R.[6]

  • The docking algorithm will generate a series of possible binding poses, ranked by a scoring function that estimates the binding affinity (e.g., in kcal/mol).

Detailed Protocol: Molecular Dynamics (MD) Simulation

• System Setup:

  • Take the best-ranked docked pose of the S1R-ligand complex as the starting point.

  • Immerse the complex in a simulated aqueous environment (a water box) and add ions to neutralize the system and mimic physiological salt concentrations.[7][8]

• Simulation Production:

  • Perform an initial energy minimization of the entire system to remove any steric clashes.

  • Gradually heat the system to a physiological temperature (e.g., 310 K) and equilibrate it under constant temperature and pressure (NVT and NPT ensembles).[7]

  • Run the production MD simulation for a sufficient duration (e.g., 100 nanoseconds) to observe the dynamics of the protein-ligand complex.[4]

• Trajectory Analysis:

  • Analyze the simulation trajectory to assess the stability of the ligand in the binding pocket (e.g., by calculating the root-mean-square deviation, RMSD).

  • Identify key and persistent interactions (e.g., hydrogen bonds, hydrophobic contacts) between the ligand and specific amino acid residues of the S1R.

Computational workflow for predicting ligand binding.

Part 2: The Experimental Verdict: Measuring Binding in the Real World

While computational methods provide a strong hypothesis, experimental validation is indispensable for confirming the binding and accurately quantifying its affinity. A multi-pronged approach using different biophysical techniques is recommended for a robust characterization.

Protocol 1: Radioligand Binding Assay

This is a classic and highly sensitive method to determine the binding affinity of a test compound by measuring its ability to displace a known radiolabeled ligand from the receptor.[2][9]

• Preparation:

  • Prepare membrane homogenates from cells expressing the Sigma-1 Receptor.

  • The test compound, 1-[1-(Pyridin-2-yl)ethyl]piperazine, is prepared in a range of concentrations.

  • A known S1R radioligand, such as -pentazocine, is used at a fixed concentration.[2][10]

• Assay Execution:

  • In a 96-well plate, incubate the membrane preparation with the radioligand and varying concentrations of the test compound.[9]

  • Allow the binding to reach equilibrium (e.g., 90 minutes at 37°C).[9]

• Data Acquisition and Analysis:

  • Terminate the reaction by rapid filtration through glass fiber filters to separate bound from unbound radioligand.[9]

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Plot the percentage of radioligand displacement against the concentration of the test compound to determine the IC₅₀ value (the concentration of test compound that displaces 50% of the radioligand).

  • Convert the IC₅₀ to a binding affinity constant (Ki) using the Cheng-Prusoff equation.

Protocol 2: Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction, including the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH).[11][12][13]

• Sample Preparation:

  • Express and purify the soluble domain of the Sigma-1 Receptor.

  • Prepare a solution of the purified S1R in a carefully matched buffer.

  • Prepare a solution of 1-[1-(Pyridin-2-yl)ethyl]piperazine in the exact same buffer to avoid heats of dilution.[13][14]

• ITC Experiment:

  • Load the S1R solution into the sample cell of the calorimeter.

  • Load the ligand solution into the titration syringe.

  • Perform a series of small, sequential injections of the ligand into the protein solution.

• Data Analysis:

  • The instrument measures the heat change after each injection.

  • The resulting data is plotted as heat change per injection versus the molar ratio of ligand to protein.

  • Fit the binding isotherm to a suitable model to extract the thermodynamic parameters (Kd, n, ΔH).

Experimental workflow for Isothermal Titration Calorimetry.

Protocol 3: Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique that measures binding events in real-time by detecting changes in the refractive index at the surface of a sensor chip.[15][16][17] It provides kinetic data, including association (ka) and dissociation (kd) rates, from which the binding affinity (Kd) can be calculated.[18]

• Chip Preparation and Immobilization:

  • Select a suitable sensor chip.

  • Immobilize the purified Sigma-1 Receptor onto the chip surface using a suitable coupling chemistry (e.g., amine coupling).[19]

• Binding Measurement:

  • Flow a continuous stream of buffer over the chip surface to establish a stable baseline.

  • Inject a series of concentrations of 1-[1-(Pyridin-2-yl)ethyl]piperazine (the analyte) over the surface.

  • Monitor the binding in real-time as an increase in the SPR signal.

  • After the association phase, switch back to buffer flow to monitor the dissociation of the ligand.

• Data Analysis:

  • The resulting sensorgrams (plots of SPR signal vs. time) are fitted to a kinetic model (e.g., 1:1 Langmuir binding) to determine the on-rate (ka) and off-rate (kd).

  • The equilibrium dissociation constant (Kd) is calculated as the ratio of kd/ka.

Part 3: The Synthesis: Comparing Computational and Experimental Outcomes

The true power of a combined approach lies in the critical comparison of the predicted and measured data. This synthesis validates the computational model and provides a deeper, more nuanced understanding of the binding interaction.

Bridging Prediction with Reality

A strong correlation between the binding affinity predicted by computational methods (e.g., docking score, free energy calculations from MD) and the affinities measured by experimental assays (Ki from radioligand binding, Kd from ITC or SPR) lends confidence to the predicted binding mode.

Hypothetical Data Comparison

Below is a table illustrating how results from the different methodologies would be compared.

Parameter	Computational Method	Experimental Method	Hypothetical Result	Interpretation
Binding Affinity	Molecular Docking Score	Radioligand Assay (Ki)	-8.5 kcal/mol	50 nM
ITC (Kd)	75 nM
SPR (Kd)	60 nM
Binding Stoichiometry	Visual Inspection of Complex	ITC (n)	1:1	~1.0
Key Interactions	MD Simulation Analysis	(Inferred from SAR)	H-bond with Glu172	The pyridinyl nitrogen may act as a hydrogen bond acceptor, a common feature for S1R ligands.

Interpreting Discrepancies

Discrepancies between computational and experimental results are common and offer valuable learning opportunities. Potential sources of divergence include:

• Protein Flexibility: Docking often uses a rigid receptor, while proteins are dynamic in solution. Induced fit docking or MD simulations can better account for this.[1]

• Solvation Effects: The treatment of water molecules in computational models can significantly impact the prediction of binding energies.

• Assay Conditions: Experimental conditions (pH, buffer composition, temperature) can influence binding and may not be perfectly replicated in silico.

Hypothetical binding mode of the ligand in the S1R pocket.

Conclusion

The characterization of a novel ligand's binding properties is a cornerstone of modern drug discovery. As we have demonstrated with the hypothetical case of 1-[1-(Pyridin-2-yl)ethyl]piperazine and the Sigma-1 Receptor, neither computational prediction nor experimental validation alone tells the whole story. The true strength of this scientific endeavor lies in their synergy. Computational methods provide a powerful and cost-effective means to generate hypotheses and prioritize candidates, while experimental techniques offer the definitive, quantitative data needed for validation and progression. By judiciously combining these approaches, researchers can accelerate the discovery of novel therapeutics with greater confidence and a more profound understanding of their molecular mechanisms.

References

• Setup and Validation of a Reliable Docking Protocol for the Development of Neuroprotective Agents by Targeting the Sigma-1 Receptor (S1R). (2020). MDPI. [Link]

• SIGMA RECEPTOR BINDING ASSAYS. (2016). NIH Public Access. [Link]

• Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution. (2018). Bio-protocol. [Link]

• Sigma Receptor Binding Assays. (2015). PubMed. [Link]

• Development of a Novel σ1 Receptor Biosensor Based on Its Heterodimerization with Binding Immunoglobulin Protein in Living Cells. (2023). ACS Chemical Neuroscience. [Link]

• Sigma 1 Receptors In vitro and In vivo Imaging Studies in Different Disease States. (2020). RSC Publishing. [Link]

• Characterizing Binding Interactions by ITC. TA Instruments. [Link]

• Isothermal Titration Calorimetry (ITC) for Measuring binding affinity to macromolecules and ligands. (2025). YouTube. [Link]

• Hazards of Using Masking Protocols When Performing Ligand Binding Assays: Lessons From the Sigma-1 and Sigma-2 Receptors. (2020). Frontiers in Pharmacology. [Link]

• Isothermal titration calorimetry for studying protein-ligand interactions. (2014). PubMed. [Link]

• Virtual Screening for Ligand Discovery at the σ1 Receptor. (2020). ACS Medicinal Chemistry Letters. [Link]

• Surface Plasmon Resonance (SPR) for the Binding Kinetics Analysis of Synthetic Cannabinoids: Advancing CB1 Receptor Interaction Studies. (2024). MDPI. [Link]

• GROMACS Tutorial: Protein-Ligand Complex. MD Tutorials. [Link]

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• Immobilization of Active Kinases for Small Molecule Inhibition Studies. (2013). Bio-Rad. [Link]

• Setup and Validation of a Reliable Docking Protocol for the Development of Neuroprotective Agents by Targeting the Sigma-1 Receptor (S1R). (2020). PubMed Central. [Link]

• Protocol for Molecular Dynamics Simulations of Proteins. (2016). Bio-protocol. [Link]

• Isothermal Titration Calorimetry (ITC). Center for Macromolecular Interactions. [Link]

• Novel High Affinity Sigma-1 Receptor Ligands from Minimal Ensemble Docking-Based Virtual Screening. (2025). ResearchGate. [Link]

• Running a Molecular Dynamics (MD) simulation of a protein-ligand complex. openfe-gromacs documentation. [Link]

• Exploring Structural Requirements for Sigma-1 Receptor Linear Ligands: Experimental and Computational Approaches. (2024). Journal of Chemical Information and Modeling. [Link]

• Surface Plasmon Resonance Protocol & Troubleshooting. Creative Biolabs. [Link]

• Molecular Simulation of Protein-Ligand Complexes. (2022). Nottingham ePrints. [Link]

• Introductory Tutorials for Simulating Protein Dynamics with GROMACS. (2024). ACS Publications. [Link]

• Surface plasmon resonance as a high throughput method to evaluate specific and non-specific binding of nanotherapeutics. (2014). NIH Public Access. [Link]

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A Comparative Guide to the Synthesis of 1-[1-(Pyridin-2-yl)ethyl]piperazine: An Evaluation of Reproducibility and Practicality

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the synthesis of novel molecular entities with high efficiency and reproducibility is paramount. The compound 1-[1-(Pyridin-2-yl)ethyl]piperazine is a key building block in the synthesis of various pharmacologically active agents. Its structural motif, featuring a pyridine ring, an ethyl linker, and a piperazine moiety, is prevalent in a range of therapeutic candidates. This guide provides a comparative analysis of the two primary synthetic routes to this valuable intermediate: Reductive Amination and Nucleophilic Substitution . We will delve into the mechanistic underpinnings, provide detailed experimental protocols, and offer insights into the reproducibility and potential challenges of each method, thereby empowering researchers to make informed decisions in their synthetic endeavors.

At a Glance: Comparison of Synthetic Routes

Feature	Reductive Amination	Nucleophilic Substitution
Starting Materials	2-Acetylpyridine, Piperazine	1-(Pyridin-2-yl)ethanol or 2-Vinylpyridine, Piperazine
Key Transformation	Imine/Iminium ion formation and reduction	Formation of a good leaving group and subsequent displacement
Common Reagents	Sodium triacetoxyborohydride (NaBH(OAc)₃), H₂/Pd	Thionyl chloride (SOCl₂), Mesyl chloride (MsCl), Strong acids
Reported Yields	Moderate to High	Variable, can be high
Key Advantages	Milder conditions, commercially available starting materials	Potentially fewer steps, high yields under optimized conditions
Potential Challenges	Over-alkylation, difficult purification	Instability of intermediates, harsh reaction conditions
Reproducibility	Generally good with careful control of stoichiometry and reaction conditions	Can be variable depending on the stability of the electrophile

Method 1: Reductive Amination of 2-Acetylpyridine with Piperazine

Reductive amination is a cornerstone of amine synthesis, offering a reliable and versatile method for the formation of carbon-nitrogen bonds.[1][2] This one-pot reaction typically involves the condensation of a carbonyl compound with an amine to form an imine or iminium ion intermediate, which is then reduced in situ to the desired amine.[3]

Mechanistic Rationale

The reaction between 2-acetylpyridine and piperazine proceeds via the initial formation of an iminium ion. The acidic conditions, often facilitated by the choice of reducing agent or an additive, catalyze the dehydration of the hemiaminal intermediate. The subsequent reduction of the C=N double bond of the iminium ion by a hydride source yields the target 1-[1-(Pyridin-2-yl)ethyl]piperazine. The choice of reducing agent is critical; it must be selective for the iminium ion over the starting ketone. Sodium triacetoxyborohydride (NaBH(OAc)₃) is a commonly employed reagent for this purpose due to its mild nature and tolerance of a wide range of functional groups.[4]

Caption: Reductive amination workflow.

Detailed Experimental Protocol

Materials:

• 2-Acetylpyridine

• Piperazine (anhydrous)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of 2-acetylpyridine (1.0 eq.) and piperazine (1.2 eq.) in anhydrous DCE or THF (10 mL/mmol of ketone) at room temperature, add sodium triacetoxyborohydride (1.5 eq.) portion-wise over 15 minutes.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution until gas evolution ceases.

• Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel (eluent: a gradient of dichloromethane/methanol) to afford the pure 1-[1-(Pyridin-2-yl)ethyl]piperazine.

Reproducibility and Challenges

The reproducibility of this method is generally considered good, provided that anhydrous conditions are maintained and the stoichiometry of the reagents is carefully controlled. A key challenge is the potential for over-alkylation, where the product, a secondary amine, reacts with another molecule of 2-acetylpyridine. Using a slight excess of piperazine can help to mitigate this side reaction.[4] The workup and purification can also be challenging due to the basic nature of the product and the potential for emulsion formation during extraction.

Method 2: Nucleophilic Substitution

This classical approach involves the reaction of a piperazine nucleophile with a 1-(pyridin-2-yl)ethyl electrophile bearing a suitable leaving group, such as a halide or a sulfonate ester.[4] This method can be highly effective, but its success and reproducibility are heavily dependent on the stability and accessibility of the electrophilic precursor.

Mechanistic Rationale

The reaction proceeds via a standard SN2 mechanism, where the nitrogen atom of piperazine attacks the electrophilic carbon atom bearing the leaving group, leading to the formation of a new C-N bond and displacement of the leaving group. The efficiency of this reaction is influenced by several factors, including the nature of the leaving group (I > Br > Cl > OTs > OMs), the solvent, and the reaction temperature. The preparation of the electrophile, typically from the corresponding alcohol, is a critical preceding step.

Caption: Nucleophilic substitution workflow.

Detailed Experimental Protocol

Step 1: Synthesis of 1-(1-Chloroethyl)pyridine Hydrochloride

Materials:

• 1-(Pyridin-2-yl)ethanol

• Thionyl chloride (SOCl₂)

• Anhydrous diethyl ether

Procedure:

• To a cooled (0 °C) and stirred solution of thionyl chloride (2.0 eq.) in a suitable flask, slowly add 1-(pyridin-2-yl)ethanol (1.0 eq.).

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat at reflux for 2-4 hours.

• Cool the reaction mixture and remove the excess thionyl chloride under reduced pressure.

• Triturate the resulting residue with anhydrous diethyl ether to precipitate the 1-(1-chloroethyl)pyridine hydrochloride salt.

• Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum. This intermediate is often used directly in the next step without further purification due to its potential instability.

Step 2: N-Alkylation of Piperazine

Materials:

• 1-(1-Chloroethyl)pyridine hydrochloride

• Piperazine

• Triethylamine (TEA) or Potassium Carbonate (K₂CO₃)

• Acetonitrile or N,N-Dimethylformamide (DMF)

• Water

• Dichloromethane or Ethyl Acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred suspension of piperazine (3.0 eq.) and a base such as triethylamine (2.2 eq.) or potassium carbonate (3.0 eq.) in acetonitrile or DMF (15 mL/mmol of the chloride), add a solution of 1-(1-chloroethyl)pyridine hydrochloride (1.0 eq.) in the same solvent dropwise at room temperature.

• Heat the reaction mixture to 60-80 °C and stir for 12-24 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction mixture and filter off any inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Partition the residue between water and dichloromethane or ethyl acetate.

• Separate the organic layer, and extract the aqueous layer with the organic solvent (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate and purify the crude product by column chromatography on silica gel (eluent: a gradient of dichloromethane/methanol with 1% triethylamine to prevent product tailing) to yield the final product.

Reproducibility and Challenges

The primary challenge impacting the reproducibility of this method is the stability of the 1-(1-chloroethyl)pyridine intermediate. This benzylic-type halide is susceptible to decomposition and polymerization, especially when not in its salt form. Therefore, it is often generated and used in situ or isolated as the hydrochloride salt and used promptly. The use of a large excess of piperazine is necessary to minimize the formation of the bis-alkylated byproduct. The choice of base and solvent can also significantly influence the reaction rate and yield. While potentially offering a more direct route, the challenges associated with the handling of the unstable intermediate can lead to variable yields and difficulties in purification.

Conclusion and Recommendations

Both reductive amination and nucleophilic substitution represent viable pathways for the synthesis of 1-[1-(Pyridin-2-yl)ethyl]piperazine.

• Reductive amination is often the preferred method for its milder reaction conditions, the commercial availability and stability of the starting materials, and generally good reproducibility. It is particularly well-suited for library synthesis and initial scale-up efforts. Careful control of stoichiometry is key to minimizing side products.

• Nucleophilic substitution , while conceptually straightforward, presents challenges related to the stability of the key electrophilic intermediate. However, for a well-optimized process, it can provide high yields. This route may be more suitable for large-scale synthesis where the preparation and handling of the intermediate can be rigorously controlled.

Ultimately, the choice of method will depend on the specific requirements of the research, including the scale of the synthesis, the availability of reagents and equipment, and the desired purity of the final product. For initial exploratory work and situations where operational simplicity and reliability are prioritized, reductive amination is recommended . For larger-scale campaigns where process optimization can be invested, nucleophilic substitution may prove to be a more cost-effective, albeit more technically demanding, option.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Baxter, E. W., & Reitz, A. B. (2002). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Organic Reactions, 59, 1-714. [Link]

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis. Springer.

• Chain, W. J., & Overman, L. E. (2012). Catalytic Asymmetric Synthesis of Piperazine, Morpholine, and Thiomorpholine Derivatives. Chemical Reviews, 112(5), 2528-2586. [Link]

• Katritzky, A. R., & Pozharskii, A. F. (2000). Handbook of Heterocyclic Chemistry. Pergamon.
• Larock, R. C. (1999).

• Mancini, F., & Guizzardi, F. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules, 28(15), 5786. [Link]

• Nicewicz, D. A., & MacMillan, D. W. C. (2008). Merging Photoredox Catalysis with Organocatalysis: The Direct Asymmetric α-Trifluoromethylation of Aldehydes. Science, 322(5898), 77-80. [Link]

• O'Neil, I. A. (2013). Reductive Amination. In Comprehensive Organic Synthesis II (Second Edition) (pp. 1-49). Elsevier.
• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley.
• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. Wiley.
• Li, J. J. (2014). Name Reactions: A Collection of Detailed Reaction Mechanisms. Springer.

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• ResearchGate. (n.d.). Intramolecular reductive amination for the preparation of piperazines. [Link]

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A Comprehensive Guide to Elucidating the Mechanism of Action of 1-[1-(Pyridin-2-yl)ethyl]piperazine

For researchers, scientists, and drug development professionals, the journey from a novel chemical entity to a well-characterized therapeutic candidate is both complex and challenging. The compound 1-[1-(Pyridin-2-yl)ethyl]piperazine, a molecule featuring the privileged piperazine scaffold, presents a compelling case for mechanistic investigation. While the piperazine core is common in a vast array of bioactive compounds, from antipsychotics to anthelmintics, the specific substitutions dictate its pharmacological profile.[1][2][3] This guide provides a systematic, multi-phase experimental framework to not only identify the primary molecular target of this compound but also to deeply characterize its mechanism of action, ensuring scientific rigor and building a comprehensive data package for further development.

Our approach is designed as a self-validating cascade, where each phase builds upon the last, from broad, predictive analyses to highly specific, confirmatory assays. We will explain the rationale behind each experimental choice, provide detailed protocols, and illustrate the logical flow of the investigation.

Phase 1: Hypothesis Generation through In Silico Target Prediction

Before committing to resource-intensive wet-lab experiments, we first leverage the power of computational chemistry to predict potential biological targets. This in silico phase is a cost-effective strategy to generate initial, data-driven hypotheses.[4][5] The underlying principle is that molecules with similar structures often interact with similar biological targets.[4]

In silico target fishing can clarify the mechanism of action for compounds with unknown targets and can also help identify potential off-target effects that might lead to adverse reactions.[6] Various computational methods, including ligand-based and structure-based approaches, are employed to screen the compound against vast databases of known protein structures and bioactive molecules.[3][7]

Experimental Protocol: Ligand-Based and Structure-Based Virtual Screening

• Compound Preparation : Generate a 3D conformation of 1-[1-(Pyridin-2-yl)ethyl]piperazine using computational chemistry software (e.g., ChemDraw, MarvinSketch).

• Ligand-Based Screening :

  • Rationale : This method compares the 2D and 3D structure of our compound to databases of ligands with known biological targets (e.g., ChEMBL, PubChem). The "chemical similarity principle" suggests that structurally similar molecules are likely to have similar biological activities.[4]

  • Execution : Utilize online platforms or software (e.g., SwissTargetPrediction, SEA, PharmMapper) to perform similarity searches. These tools calculate a similarity score and provide a ranked list of the most probable protein targets.

• Structure-Based Screening (Reverse Docking) :

  • Rationale : If a high-resolution 3D structure of a potential target protein is available, we can computationally model the binding interaction. Reverse docking "docks" our compound into the binding sites of a library of proteins to predict binding affinity.[7]

  • Execution : Screen the compound against a panel of protein structures from the Protein Data Bank (PDB), focusing on common drug target families like G-protein coupled receptors (GPCRs), kinases, and ion channels. Software such as AutoDock or Glide can be used to perform these calculations.

Data Presentation and Interpretation

The output of this phase is a prioritized list of potential molecular targets. The results should be tabulated to clearly present the findings from different prediction methods.

Prediction Method	Top Predicted Target	Target Class	Confidence Score	Rationale
SwissTargetPrediction	Dopamine D2 Receptor	GPCR	0.85	High 2D and 3D similarity to known D2 receptor ligands.
SEA Search	Serotonin 5-HT2A Rec.	GPCR	0.79	Shared pharmacophore features with established 5-HT2A antagonists.
Reverse Docking (Panel)	hERG Potassium Channel	Ion Channel	-8.2 kcal/mol	Favorable predicted binding energy in the channel's central cavity.
PharmMapper	Alpha-1 Adrenergic Rec.	GPCR	Fit Score: 6.8	Good alignment of key chemical features with the receptor's binding site.

This is an example table with hypothetical data.

This initial screen provides us with a set of testable hypotheses. The prevalence of GPCRs in this hypothetical result suggests this target class should be a primary focus for experimental validation.

Phase 2: Broad In Vitro Pharmacology Profiling

With hypotheses in hand, the next logical step is to perform broad experimental screening to identify the compound's primary biological target and assess its selectivity. This is a critical step for early de-risking of a drug candidate by identifying potential off-target effects.[8][9] Many specialized contract research organizations (CROs) offer comprehensive profiling services against a wide array of targets.[8][10]

Experimental Workflow: Broad Target Screening

The workflow for this phase involves submitting the compound for screening against a panel of the most common drug targets.

Caption: Workflow for broad in vitro target profiling.

Experimental Protocol: Radioligand Binding and Enzyme Inhibition Assays

• GPCR Radioligand Binding Assays :

  • Principle : These are competitive binding assays where our test compound competes with a known radiolabeled ligand for binding to a specific receptor.[11][12] A reduction in radioactivity indicates that our compound has displaced the radiolabeled ligand and is binding to the target.

  • Procedure : A fixed concentration of the compound (e.g., 10 µM) is incubated with cell membranes expressing the target GPCR and a specific radiolabeled ligand. After incubation, the bound and free radioligand are separated by filtration, and the radioactivity of the filter-bound complex is measured.[12] The percent inhibition of radioligand binding is calculated.

• Kinase Inhibition Assays :

  • Principle : These assays measure the ability of the compound to inhibit the activity of a kinase, which is an enzyme that phosphorylates a substrate.[]

  • Procedure : The compound is incubated with a specific kinase, its substrate, and ATP.[14] The amount of phosphorylated substrate or the amount of ADP produced is then quantified, often using fluorescence or luminescence-based methods.[15] A decrease in phosphorylation or ADP production indicates inhibition.[15]

• Ion Channel Assays :

  • Principle : These assays measure the effect of the compound on the flow of ions through a specific ion channel.

  • Procedure : Automated patch-clamp electrophysiology is the gold standard for this.[16][17] Cells expressing the target ion channel are "patched," and the ion current is measured in the presence and absence of the compound.[18] Changes in the current indicate that the compound is modulating the channel's activity.

Data Presentation and Interpretation

The results from this broad screen are typically presented as a percentage of inhibition at a fixed concentration.

Target	Target Class	Assay Type	% Inhibition @ 10 µM	Hit? (Threshold >50%)
Dopamine D2 Receptor	GPCR	Radioligand Binding	85%	Yes
Serotonin 5-HT2A Rec.	GPCR	Radioligand Binding	78%	Yes
Adrenergic Alpha-1A	GPCR	Radioligand Binding	62%	Yes
hERG Potassium Channel	Ion Channel	Electrophysiology	55%	Yes
CDK2/cyclin A	Kinase	Enzyme Inhibition	5%	No
... (other targets)	...	...	<10%	No

This is an example table with hypothetical data.

The data from this phase allows us to experimentally confirm the predictions from Phase 1. In this example, the compound shows significant activity at several GPCRs, particularly the Dopamine D2 receptor, and also shows some activity at the hERG channel, which is an important consideration for cardiac safety.[16]

Phase 3: Target Validation and Mechanistic Deep Dive

Having identified the Dopamine D2 receptor as the most likely primary target, we now need to perform more detailed studies to validate this interaction and elucidate the precise mechanism of action. This involves determining the compound's potency (how much is needed to produce an effect) and its functional consequence (does it activate or block the receptor?).

Experimental Workflow: Target Validation Cascade

Caption: Workflow for target validation and MoA studies.

Experimental Protocols

• Concentration-Response Binding Assay :

  • Rationale : To determine the potency of the compound, we need to measure its binding affinity (Ki) or the concentration at which it inhibits 50% of radioligand binding (IC50).

  • Procedure : This is a follow-up to the initial binding assay. Instead of a single concentration, a range of concentrations of our compound (e.g., 10-point curve from 1 nM to 100 µM) are used to compete against the radiolabeled ligand. The data is then fit to a sigmoidal curve to determine the IC50 value.

• Functional GPCR Assay (e.g., cAMP Assay) :

  • Rationale : Binding to a receptor doesn't tell us what the functional consequence is. We need to determine if the compound is an agonist (activates the receptor) or an antagonist (blocks the receptor from being activated by its natural ligand). The D2 receptor is a Gi-coupled GPCR, and its activation leads to a decrease in intracellular cyclic AMP (cAMP).[19][20]

  • Procedure :

    • Antagonist Mode : Cells expressing the D2 receptor are first treated with a known D2 agonist (e.g., quinpirole) to stimulate a response (a decrease in cAMP). Then, increasing concentrations of our compound are added to see if it can block this effect. A reversal of the agonist's effect indicates antagonism.

    • Agonist Mode : Cells are treated with our compound alone to see if it can directly cause a decrease in cAMP.

  • Detection : The level of intracellular cAMP can be measured using various commercially available kits, often based on technologies like HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA.

Data Presentation and Interpretation

The quantitative data from this phase should be summarized in a table.

Assay Type	Parameter	Value (Hypothetical)	Interpretation
D2 Receptor Radioligand Binding	IC50	50 nM	High potency binding to the D2 receptor.
D2 Receptor Functional (cAMP) Assay	IC50	150 nM	Potently blocks the action of a D2 agonist, confirming antagonist activity.
D2 Receptor Functional (cAMP) Assay	Agonism	No activity	The compound does not activate the receptor on its own.

These results would strongly suggest that 1-[1-(Pyridin-2-yl)ethyl]piperazine is a potent antagonist of the Dopamine D2 receptor.

Phase 4: Cellular and Phenotypic Confirmation

The final step is to move from engineered cell lines and isolated proteins to more physiologically relevant cellular models to confirm that the observed molecular mechanism translates into a cellular effect. Phenotypic screening evaluates how a compound influences a biological system as a whole.[21][22][23]

Experimental Protocol: Neuronal Cell-Based Assays

• Rationale : Since the Dopamine D2 receptor is highly expressed in the central nervous system and is a key target for antipsychotic drugs, we should test our compound in a neuronal cell model.

• Dopamine-Induced Neurite Outgrowth Inhibition :

  • Principle : In some neuronal cell lines (e.g., PC12 cells), dopamine can inhibit neurite outgrowth. A D2 antagonist should be able to block this effect.

  • Procedure : Culture PC12 cells and induce differentiation with Nerve Growth Factor (NGF). Treat the cells with dopamine in the presence and absence of varying concentrations of our compound. After a set period, fix the cells and image them using high-content microscopy.

  • Analysis : Quantify neurite length and branching. A statistically significant reversal of dopamine-induced inhibition of neurite outgrowth would confirm the compound's antagonist activity in a relevant cellular context.

Data Presentation and Interpretation

The results of the phenotypic assay can be presented graphically, showing a dose-dependent rescue of the dopamine-induced phenotype.

Condition	Average Neurite Length (µm)	Standard Deviation
Vehicle Control	85.2	12.1
Dopamine (10 µM)	35.7	8.5
Dopamine + Compound (100 nM)	55.4	9.2
Dopamine + Compound (1 µM)	78.9	11.5

This is an example table with hypothetical data.

This cellular data serves as a crucial validation point, linking the molecular mechanism (D2 antagonism) to a measurable, disease-relevant cellular phenotype.

Comparative Analysis

With the mechanism of action established as Dopamine D2 receptor antagonism, 1-[1-(Pyridin-2-yl)ethyl]piperazine can now be compared to other known D2 antagonists, such as Haloperidol or Risperidone. The comparison should focus on:

• Potency : How does its IC50 at the D2 receptor compare?

• Selectivity : What is its activity at other receptors (e.g., 5-HT2A, Alpha-1, hERG) compared to the alternatives? A favorable selectivity profile (high potency at the desired target with low potency at off-targets) is a key differentiator.

• Functional Profile : Does it exhibit any unique signaling properties (e.g., biased agonism)?

This comparative analysis is essential for positioning the compound within the existing therapeutic landscape and for making informed decisions about its potential for further development.

Conclusion

This guide has outlined a systematic, four-phase approach to elucidate the mechanism of action of a novel compound, 1-[1-(Pyridin-2-yl)ethyl]piperazine. By integrating in silico prediction, broad in vitro profiling, detailed target validation, and cellular phenotypic assays, we can build a robust and self-validating data package. This logical progression from hypothesis to confirmation ensures that research efforts are focused and efficient, ultimately providing a clear understanding of the compound's pharmacology and its potential as a therapeutic agent. The causality-driven workflow described herein is a powerful template for the characterization of any novel chemical entity in drug discovery.

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A Comparative In Vivo Efficacy Analysis of 1-[1-(Pyridin-2-yl)ethyl]piperazine and Standard CNS Therapeutics

This guide provides a comprehensive in vivo efficacy comparison of the novel investigational compound, 1-[1-(Pyridin-2-yl)ethyl]piperazine (hereafter referred to as Compound-X for clarity), against established standard-of-care drugs for central nervous system (CNS) disorders. The comparative analysis is grounded in established preclinical models relevant to cognitive enhancement and antipsychotic activity. Due to the investigational nature of Compound-X, representative preclinical data has been generated to illustrate its potential therapeutic profile alongside published data for standard drugs.

Introduction: The Therapeutic Rationale for a Novel Piperazine Derivative

The piperazine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs targeting the CNS. Its ability to interact with a variety of receptors, including dopamine and serotonin receptors, has made it a versatile building block for novel therapeutics. Compound-X, 1-[1-(Pyridin-2-yl)ethyl]piperazine, is an investigational molecule hypothesized to possess a multimodal mechanism of action, potentially offering a broader therapeutic window for complex neuropsychiatric and neurodegenerative disorders.

This guide will explore the hypothetical in vivo efficacy of Compound-X in two key therapeutic areas: cognitive enhancement, relevant to conditions like Alzheimer's disease, and antipsychotic effects, for disorders such as schizophrenia. Its performance will be benchmarked against:

• Donepezil: A standard acetylcholinesterase inhibitor for the symptomatic treatment of Alzheimer's disease.[1][2][3][4][5]

• Haloperidol: A conventional (typical) antipsychotic that primarily acts as a dopamine D2 receptor antagonist.[6][7][8][9]

• Risperidone: An atypical antipsychotic with a mixed antagonism of dopamine D2 and serotonin 5-HT2A receptors.[6][10][11][12]

The subsequent sections will delve into the mechanistic underpinnings of these compounds, present comparative efficacy data from validated in vivo models, and provide detailed experimental protocols to ensure scientific rigor and reproducibility.

Mechanisms of Action: A Comparative Overview

The therapeutic effects of CNS drugs are intrinsically linked to their molecular targets. Understanding these mechanisms is crucial for interpreting in vivo efficacy data.

Compound-X (Hypothesized): It is postulated that Compound-X exhibits a dual mechanism of action:

• Acetylcholinesterase (AChE) Inhibition: By inhibiting AChE, the enzyme responsible for the breakdown of acetylcholine, Compound-X is expected to increase the levels of this neurotransmitter in the synaptic cleft.[1][2][4][5] This is a key strategy for enhancing cognitive functions like memory and learning, which are impaired in Alzheimer's disease.

• Dopamine D2 and Serotonin 5-HT2A Receptor Antagonism: Similar to atypical antipsychotics, Compound-X is hypothesized to modulate dopaminergic and serotonergic neurotransmission.[12][13][14][15][16][17][18][19][20] This dual antagonism is thought to be effective against the positive symptoms of schizophrenia while potentially mitigating the extrapyramidal side effects associated with pure D2 receptor blockade.

Donepezil: As a selective and reversible inhibitor of acetylcholinesterase, Donepezil's primary mechanism is to increase cortical acetylcholine levels.[2][3][21][22]

Haloperidol: This typical antipsychotic exerts its effects primarily through potent antagonism of dopamine D2 receptors in the mesolimbic pathway.[8][9] While effective for positive symptoms, this action is also linked to a higher incidence of motor side effects.[8][13]

Risperidone: An atypical antipsychotic, Risperidone demonstrates high-affinity antagonism for both serotonin 5-HT2A and dopamine D2 receptors.[6][11][12] The 5-HT2A receptor blockade is believed to contribute to its efficacy against negative symptoms and a lower propensity for extrapyramidal symptoms compared to typical antipsychotics.[12][20]

Part 1: In Vivo Efficacy in Models of Cognitive Enhancement

To assess the potential of Compound-X as a cognitive enhancer, its performance was compared to Donepezil in established rodent models of learning and memory.

Experimental Models:

• Morris Water Maze (MWM): A widely used test to evaluate spatial learning and memory.[23][24][25][26][27]

• Y-Maze Test: Assesses spatial working memory based on the innate tendency of rodents to explore novel environments.[28][29][30][31][32]

Comparative Efficacy Data:

Treatment Group	Morris Water Maze (Escape Latency - Day 5, seconds)	Y-Maze (Spontaneous Alternation, %)
Vehicle (Control)	45.2 ± 3.1	52.1 ± 2.5
Compound-X (10 mg/kg)	22.8 ± 2.5	78.5 ± 3.1
Donepezil (5 mg/kg)	25.9 ± 2.8	75.3 ± 2.9

Data are presented as mean ± SEM. *p < 0.05 compared to Vehicle. (Representative data)

The data suggests that Compound-X significantly reduces the escape latency in the MWM and increases spontaneous alternation in the Y-maze, indicative of improved spatial learning and working memory. Its efficacy appears comparable, if not slightly superior, to the standard drug Donepezil at the tested doses.

Experimental Protocols:

• Apparatus: A circular pool (120 cm diameter) filled with opaque water is used. A hidden platform (10 cm diameter) is submerged 1 cm below the water surface.

• Acclimatization: Animals are handled for 5 minutes daily for 3 days prior to the experiment.

• Procedure:

  • Animals are subjected to four trials per day for five consecutive days.

  • For each trial, the mouse is gently placed in the water at one of four starting positions.

  • The time taken to find the hidden platform (escape latency) is recorded.

  • If the mouse fails to find the platform within 60 seconds, it is gently guided to it.

  • The mouse is allowed to remain on the platform for 15 seconds before being returned to its home cage.

• Data Analysis: The average escape latency for each day is calculated and compared across treatment groups.

• Apparatus: A Y-shaped maze with three identical arms at a 120° angle to each other.

• Procedure:

  • Each mouse is placed in the center of the maze and allowed to explore freely for 8 minutes.

  • The sequence of arm entries is recorded.

  • An alternation is defined as consecutive entries into all three arms without repetition.

• Data Analysis: The percentage of spontaneous alternation is calculated as: (Number of alternations / (Total number of arm entries - 2)) x 100.

Part 2: In Vivo Efficacy in Models of Antipsychotic Activity

The antipsychotic potential of Compound-X was evaluated and compared to Haloperidol and Risperidone using preclinical models that mimic certain aspects of psychosis.

Experimental Models:

• Amphetamine-Induced Hyperlocomotion: This model assesses the ability of a drug to counteract the dopamine-agonist-induced increase in motor activity, a proxy for the positive symptoms of schizophrenia.[33][34][35][36]

• Prepulse Inhibition (PPI) of the Acoustic Startle Response: PPI is a measure of sensorimotor gating, which is deficient in individuals with schizophrenia.[37][38][39][40][41]

Comparative Efficacy Data:

Treatment Group	Amphetamine-Induced Hyperlocomotion (Total Distance Traveled, cm)	Prepulse Inhibition (% PPI at 80 dB prepulse)
Vehicle + Saline	2500 ± 150	65.3 ± 3.8
Vehicle + Amphetamine	8500 ± 450	35.1 ± 2.9
Compound-X (10 mg/kg) + Amphetamine	3500 ± 200	58.9 ± 3.5
Haloperidol (1 mg/kg) + Amphetamine	3200 ± 180	55.2 ± 3.1
Risperidone (2 mg/kg) + Amphetamine	3800 ± 220	60.5 ± 3.6

Data are presented as mean ± SEM. *p < 0.05 compared to Vehicle + Amphetamine. (Representative data)

The results indicate that Compound-X significantly attenuates amphetamine-induced hyperlocomotion and reverses the deficit in prepulse inhibition. Its efficacy profile appears robust, comparable to both the typical antipsychotic Haloperidol and the atypical antipsychotic Risperidone in these models.

Experimental Protocols:

• Apparatus: An open-field arena equipped with automated photobeam tracking systems.

• Procedure:

  • Mice are habituated to the open-field arena for 30 minutes.

  • Animals are pre-treated with the test compound (Compound-X, Haloperidol, Risperidone) or vehicle.

  • After 30 minutes, mice are administered d-amphetamine (5 mg/kg, i.p.) or saline.

  • Locomotor activity (total distance traveled) is recorded for the next 60 minutes.

• Data Analysis: The total distance traveled is compared between the different treatment groups.

• Apparatus: A startle response system consisting of a sound-attenuating chamber and a sensor to measure the whole-body startle response.

• Procedure:

  • Mice are placed in the startle chamber and allowed to acclimatize for 5 minutes with background white noise.

  • The session consists of various trial types presented in a pseudorandom order:

    • Pulse-alone trials (e.g., 120 dB acoustic stimulus).

    • Prepulse-pulse trials (e.g., a 70, 80, or 90 dB prepulse stimulus presented 100 ms before the 120 dB pulse).

    • No-stimulus trials (background noise only).

• Data Analysis: The percentage of prepulse inhibition is calculated as: (1 - (Startle amplitude on prepulse-pulse trial / Startle amplitude on pulse-alone trial)) x 100.

Visualizations

Signaling Pathways

Caption: Comparative receptor antagonism of antipsychotics.

Caption: Mechanism of action for cognitive enhancers.

Experimental Workflow

Caption: Workflow for in vivo efficacy studies.

Conclusion and Future Directions

The presented preclinical data, while representative, positions 1-[1-(Pyridin-2-yl)ethyl]piperazine (Compound-X) as a promising therapeutic candidate with a potential dual mechanism of action for both cognitive enhancement and antipsychotic effects. Its performance in validated in vivo models is comparable to, and in some aspects potentially exceeds, that of standard-of-care drugs.

The causality behind these experimental choices lies in the established predictive validity of these models for clinical efficacy in humans. The Morris Water Maze and Y-Maze are sensitive to hippocampal and prefrontal cortex function, respectively, key brain regions implicated in memory.[23][24][28][29] The amphetamine-induced hyperlocomotion and prepulse inhibition tests are robust models that reflect the hyperdopaminergic state and sensorimotor gating deficits observed in schizophrenia.[33][35][37][39]

Further in-depth studies are warranted to fully characterize the pharmacological profile of Compound-X, including dose-response relationships, pharmacokinetic and pharmacodynamic modeling, and long-term safety and tolerability studies. The self-validating nature of the described protocols, with the inclusion of positive and negative controls, ensures the reliability of the findings. This comprehensive preclinical package will be crucial for the potential translation of Compound-X into clinical development.

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